What is the mechanism of action of Erythroxytriol P
A comprehensive review of the available scientific literature reveals a significant lack of detailed information regarding the mechanism of action of Erythroxytriol P. Despite its identification as a natural product, the...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of the available scientific literature reveals a significant lack of detailed information regarding the mechanism of action of Erythroxytriol P. Despite its identification as a natural product, there is a notable absence of published scientific studies, such as preclinical or clinical research, that would provide the necessary data for a thorough technical guide as requested.
Commercial suppliers identify Erythroxytriol P as a diterpenoid naturally occurring in plants of the Erythroxylum and Sapium genera[1][2][3]. Its chemical formula is C20H36O3, and its registered CAS number is 7121-99-5[1][2]. One of its synonyms is (13S)-10-Demethyl-9α-methylpimarane-5α,15,16-triol.
Some anecdotal information from a commercial vendor suggests that Erythroxytriol P may possess "cocaine-like activity" and could potentially be a precursor to cocaine, thereby possibly influencing neurotransmitter systems. However, this claim is not substantiated by any cited experimental evidence in the available resources.
General Biological Activities of Source Genera
While specific data on Erythroxytriol P is unavailable, general research on extracts from the Erythroxylum and Sapium genera, where this compound is found, indicates a range of biological activities. These studies, which analyze crude extracts or other isolated compounds, have reported antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties. It is important to note that these activities are attributed to the complex mixture of phytochemicals present in the extracts and cannot be specifically ascribed to Erythroxytriol P without direct experimental evidence.
Limitations and Absence of Data
A systematic search of prominent scientific databases, including PubMed and Google Scholar, for studies specifically investigating the biological activity and mechanism of action of Erythroxytriol P or its chemical synonyms did not yield any relevant peer-reviewed articles. Consequently, the core requirements for this technical guide cannot be met for the following reasons:
No Quantitative Data: There is no published quantitative data from biological assays (e.g., IC50, EC50, Ki values) to summarize in tabular format.
No Experimental Protocols: Detailed methodologies for key experiments involving Erythroxytriol P are not available as no such experiments have been published.
No Signaling Pathways: Without experimental data, it is impossible to delineate any signaling pathways, experimental workflows, or logical relationships to visualize using Graphviz.
Erythropoietin (EPO) in the Central Nervous System: A Technical Overview of its Biological Targets and Neurotrophic Mechanisms
For the attention of Researchers, Scientists, and Drug Development Professionals. This technical guide provides a comprehensive examination of the biological targets and mechanisms of action of Erythropoietin (EPO) withi...
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of Researchers, Scientists, and Drug Development Professionals.
This technical guide provides a comprehensive examination of the biological targets and mechanisms of action of Erythropoietin (EPO) within the central nervous system (CNS). While the initial query concerned "Erythroxytriol P," extensive database searches yielded no specific information on this compound. Given the phonetic similarity and the well-documented neurotrophic roles of Erythropoietin, this document will focus on EPO, a pivotal cytokine with significant, non-hematopoietic functions in the brain.[1] This guide will delve into the molecular interactions, signaling pathways, and experimental methodologies that underpin the neuroprotective and neuroregenerative potential of EPO in the CNS.
Introduction to Erythropoietin in Neurobiology
Erythropoietin is a glycoprotein (B1211001) hormone that has been traditionally recognized as the primary regulator of erythropoiesis.[1][2] However, extensive research has revealed that EPO and its receptor (EPOR) are also expressed throughout the central nervous system.[1][3][4] This expression is developmentally regulated and can be upregulated in response to neuronal injury.[3][4] In the CNS, EPO functions as a potent neurotrophic factor, exerting neuroprotective, anti-apoptotic, anti-inflammatory, and neurogenic effects.[1][2][3][4] These multifaceted actions have positioned EPO as a promising therapeutic agent for a range of neurological disorders, including ischemic stroke, traumatic brain injury, and neurodegenerative diseases.[2]
Molecular Targets of EPO in the Central Nervous System
The primary biological target of EPO in the CNS is the Erythropoietin Receptor (EPOR). The binding of EPO to EPOR initiates a cascade of intracellular signaling events that mediate its diverse neurological effects.
The Erythropoietin Receptor (EPOR)
EPOR is a member of the cytokine receptor superfamily and is expressed on various neural cell types, including neurons, astrocytes, and microglia. The interaction between EPO and EPOR is the critical first step in initiating the downstream signaling pathways responsible for its neuroprotective effects.
Signaling Pathways Activated by EPO in the CNS
Upon binding to EPOR, EPO induces a conformational change in the receptor, leading to the activation of several key intracellular signaling cascades. These pathways are central to the neuroprotective and regenerative functions of EPO.
PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial mediator of cell survival and anti-apoptotic signals. Activation of this pathway by EPO has been shown to protect neurons from apoptosis.[5][6]
Caption: EPO-mediated activation of the PI3K/Akt signaling pathway promoting neuronal survival.
Erk1/2 Signaling Pathway
The Extracellular signal-regulated kinase 1/2 (Erk1/2) pathway is also modulated by EPO. Interestingly, studies have shown that EPO can exert its neuroprotective effects by inhibiting the Erk1/2 signaling pathway, which can be associated with apoptotic processes in some contexts.[5]
Caption: EPO-mediated inhibition of the Erk1/2 pathway contributing to neuroprotection.
Quantitative Data on EPO and EPOR Interactions
Currently, there is a lack of publicly available, standardized quantitative data specifically detailing the binding affinities of Erythroxytriol P. Research on EPO has focused more on its physiological effects and signaling cascades rather than precise binding kinetics in the CNS.
The following are summaries of common experimental methodologies used to investigate the neuroprotective effects of EPO.
Oxygen-Glucose Deprivation (OGD) Model
This in vitro model is widely used to simulate ischemic conditions.
Objective: To assess the neuroprotective effects of EPO against ischemia-like injury.
Methodology:
Primary neuronal cultures are established.
The culture medium is replaced with a glucose-free medium, and the cultures are placed in a hypoxic chamber (e.g., 95% N2, 5% CO2).
After a defined period of OGD, the cultures are returned to normoxic conditions with regular glucose-containing medium.
EPO is added to the medium at various concentrations before, during, or after the OGD insult.
Cell viability and apoptosis are assessed using techniques such as MTT assay, LDH assay, and flow cytometry for apoptosis markers (e.g., Annexin V/Propidium Iodide staining).[5]
Protein expression of key signaling molecules (e.g., p-Akt, p-Erk1/2, Bax, Bcl-2) is analyzed by Western blotting.[5]
Caption: Experimental workflow for the Oxygen-Glucose Deprivation (OGD) model.
Western Blotting for Signaling Pathway Analysis
Objective: To determine the effect of EPO on the activation state of key signaling proteins.
Methodology:
Neuronal cells are treated with EPO for various time points.
Cells are lysed, and protein concentrations are determined.
Proteins are separated by SDS-PAGE and transferred to a membrane.
The membrane is incubated with primary antibodies specific for the total and phosphorylated forms of the proteins of interest (e.g., Akt, Erk1/2).
Following incubation with a secondary antibody, the protein bands are visualized and quantified.
Conclusion
Erythropoietin is a pleiotropic cytokine with significant and complex roles in the central nervous system. Its interaction with the Erythropoietin Receptor triggers a cascade of intracellular signaling events, most notably modulating the PI3K/Akt and Erk1/2 pathways, to confer neuroprotection and promote neuronal survival. While the compound "Erythroxytriol P" remains uncharacterized in the available literature, the extensive research on EPO provides a robust framework for understanding the potential therapeutic applications of neurotrophic factors in the CNS. Further investigation into the specific molecular interactions and quantitative biology of novel neuroprotective agents is crucial for the development of effective treatments for a wide range of neurological disorders.
Erythroxytriol P: A Preliminary Pharmacological Profile
For the attention of: Researchers, Scientists, and Drug Development Professionals Disclaimer: This document summarizes the currently available public information on Erythroxytriol P. A comprehensive pharmacological profi...
Author: BenchChem Technical Support Team. Date: December 2025
For the attention of: Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document summarizes the currently available public information on Erythroxytriol P. A comprehensive pharmacological profile with extensive quantitative data and detailed experimental protocols is not yet available in the scientific literature. The information presented herein is intended for research and informational purposes only.
Introduction
Erythroxytriol P is a naturally occurring compound isolated from the plant species Erythroxylum cuneatum and Sapium discolor.[1] Chemically, it is classified as a diterpenoid and a tropane (B1204802) alkaloid.[2] Its CAS number is 7121-99-5, and its molecular formula is C20H36O3.[1][3] Structurally, Erythroxytriol P possesses the core tropane skeleton, which is also characteristic of cocaine. However, it lacks the benzoyl group present in the cocaine molecule.[1] The potential for "cocaine-like activity" has been noted, suggesting it may interact with monoamine neurotransmitter systems.[1]
Chemical Properties
A summary of the known chemical properties of Erythroxytriol P is provided in the table below.
Due to the absence of specific pharmacological studies on Erythroxytriol P, its mechanism of action and overall pharmacological profile remain to be elucidated. However, based on its structural similarity to cocaine and its classification as a tropane alkaloid, a hypothetical mechanism of action can be proposed.
Hypothetical Mechanism of Action: Monoamine Transporter Inhibition
Cocaine, a well-characterized tropane alkaloid, exerts its primary pharmacological effects by inhibiting the reuptake of the monoamine neurotransmitters dopamine (B1211576) (DA), norepinephrine (B1679862) (NE), and serotonin (B10506) (5-HT) from the synaptic cleft.[4][5] It achieves this by binding to and blocking the function of the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[4][6][7] This blockade leads to an accumulation of these neurotransmitters in the synapse, thereby potentiating their signaling.[4]
Given that Erythroxytriol P is suggested to have "cocaine-like activity," it is plausible that it may also interact with one or more of these monoamine transporters. The following diagram illustrates this hypothetical signaling pathway.
Hypothetical signaling pathway of Erythroxytriol P.
Proposed Experimental Workflow for Pharmacological Characterization
To elucidate the actual pharmacological profile of Erythroxytriol P, a systematic experimental approach is required. The following workflow outlines key experiments that would be necessary to characterize its activity.
Proposed experimental workflow for Erythroxytriol P.
Experimental Protocols
Detailed experimental protocols for the investigation of Erythroxytriol P are not currently available. However, standard methodologies for the assays mentioned in the workflow above are well-established in the field of pharmacology. These would include, but are not limited to:
Radioligand Binding Assays: To determine the affinity of Erythroxytriol P for various receptors and transporters, competitive binding assays using specific radiolabeled ligands would be performed with membrane preparations from cells expressing the target of interest or from brain tissue.
Neurotransmitter Uptake Assays: To assess the functional inhibition of monoamine transporters, synaptosomes would be prepared from specific brain regions (e.g., striatum for DAT, hippocampus for SERT, cortex for NET). The uptake of radiolabeled neurotransmitters (e.g., [3H]dopamine) would be measured in the presence and absence of varying concentrations of Erythroxytriol P.
In Vivo Microdialysis: To measure the effects of Erythroxytriol P on extracellular neurotransmitter levels in the brains of living animals, microdialysis probes would be implanted in specific brain regions. After administration of the compound, dialysate samples would be collected and analyzed by HPLC to quantify neurotransmitter concentrations.
Conclusion and Future Directions
Erythroxytriol P is a natural product with a chemical structure that suggests potential activity at monoamine transporters, similar to cocaine. However, a thorough pharmacological investigation is required to confirm this hypothesis and to fully characterize its profile. Future research should focus on a systematic evaluation of its binding affinity and functional activity at DAT, NET, and SERT, as well as off-target effects. Furthermore, in vivo studies are necessary to understand its pharmacokinetics, behavioral effects, and toxicological profile. Such studies will be crucial in determining the potential of Erythroxytriol P as a research tool or a lead compound for drug development.
An In-depth Technical Guide to the Putative Biosynthesis of Erythroxytriol P in Erythroxylum Species and a Roadmap for Pathway Elucidation
Audience: Researchers, scientists, and drug development professionals. Executive Summary Erythroxytriol P, a diterpenoid found in species of the genus Erythroxylum, represents a potentially valuable natural product.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
Erythroxytriol P, a diterpenoid found in species of the genus Erythroxylum, represents a potentially valuable natural product. However, its biosynthetic pathway remains scientifically uncharacterized. This technical guide addresses this knowledge gap by first proposing a hypothetical biosynthetic pathway based on established principles of diterpenoid metabolism in plants. Secondly, and most critically for the intended audience, it provides a comprehensive roadmap of experimental protocols and strategies that can be employed to formally elucidate this unknown pathway. This document is designed to serve as a foundational resource for researchers aiming to uncover the genetic and enzymatic basis of Erythroxytriol P production, a crucial step for its potential biotechnological applications and drug development.
Current State of Knowledge
The genus Erythroxylum is a rich source of diverse secondary metabolites, including the well-known tropane (B1204802) alkaloids and a wide array of terpenoids. While significant research has focused on alkaloid biosynthesis, the metabolic pathways leading to its diterpenoid constituents are largely unexplored. Literature reviews and database searches confirm that, to date, no studies have been published specifically detailing the biosynthetic pathway of Erythroxytriol P or other diterpenes in Erythroxylum species.
Erythroxytriol P (Chemical Formula: C₂₀H₃₆O₃) is a C20 diterpenoid, indicating its origin from the universal diterpene precursor, geranylgeranyl diphosphate (B83284) (GGPP).[1] Its structure contains a complex cyclic backbone and three hydroxyl groups, suggesting the involvement of cyclases and subsequent oxidative enzymes. The elucidation of its biosynthesis is a greenfield opportunity in plant biochemistry.
A Hypothetical Biosynthesis Pathway for Erythroxytriol P
Based on the known principles of diterpenoid biosynthesis in plants, a putative pathway for Erythroxytriol P can be proposed.[2][3] This pathway can be conceptualized in three distinct modules: precursor synthesis, scaffold formation, and scaffold modification.
Module 1: Synthesis of the Universal Diterpene Precursor, Geranylgeranyl Diphosphate (GGPP)
The biosynthesis begins with the formation of the C20 precursor, GGPP. In plants, GGPP is synthesized from isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), which are produced via two primary pathways:
The Mevalonate (MVA) Pathway: Typically occurring in the cytosol.
The Methylerythritol 4-Phosphate (MEP) Pathway: Occurring in the plastids, which is the primary source of precursors for diterpenoid biosynthesis.[4]
Module 2: Formation of the Diterpene Scaffold
GGPP is then cyclized by one or more diterpene synthases (diTPSs) to form the foundational carbon skeleton. Plant diTPSs are categorized into two main classes:
Class II diTPSs: These enzymes, containing a characteristic DxDD motif, protonate the terminal double bond of GGPP to initiate cyclization, typically forming a bicyclic intermediate like (+)-copalyl diphosphate [(+)-CPP] or its enantiomer, ent-CPP.[5]
Class I diTPSs: These enzymes utilize a DDxxD motif to bind a divalent metal cofactor (usually Mg²⁺), which facilitates the ionization of the diphosphate group from the substrate (either GGPP or a CPP intermediate) to complete the cyclization and/or rearrangement cascade.[5]
Given the structural complexity of many Erythroxylum diterpenoids, it is plausible that a bicyclic or tricyclic intermediate is formed, potentially a labdane-related scaffold, which serves as the precursor to Erythroxytriol P.
Module 3: Scaffold Modification by Tailoring Enzymes
The diterpene hydrocarbon scaffold produced by the diTPSs undergoes a series of post-cyclization modifications, primarily oxidations, to yield the final product. The three hydroxyl groups of Erythroxytriol P are likely installed by Cytochrome P450 monooxygenases (CYPs) , a large family of heme-thiolate proteins that are major drivers of chemical diversification in plant secondary metabolism.[4] These enzymes catalyze regio- and stereospecific hydroxylations of the diterpene backbone. It is possible that multiple, distinct CYP enzymes are required to hydroxylate the scaffold at three different positions.
Caption: Hypothetical biosynthesis pathway for Erythroxytriol P.
Experimental Protocols for Pathway Elucidation
The following section outlines a logical workflow for the de novo elucidation of the Erythroxytriol P biosynthetic pathway in a suitable Erythroxylum species.
Caption: A logical workflow for elucidating the Erythroxytriol P pathway.
Protocol 1: Transcriptome Mining for Candidate Gene Discovery
Objective: To identify candidate diterpene synthase (diTPS) and cytochrome P450 (CYP) genes involved in Erythroxytriol P biosynthesis through RNA sequencing (RNA-Seq).
Methodology:
Plant Material: Collect tissues from an Erythroxylum species known to produce Erythroxytriol P. If possible, collect from different organs (e.g., young leaves, mature leaves, roots, stems) and under different conditions (e.g., with and without methyl jasmonate elicitation) to generate differential expression profiles.
RNA Extraction and Sequencing: Extract total RNA from each tissue sample. Prepare cDNA libraries and perform deep sequencing using a platform like Illumina NovaSeq.[6]
Bioinformatic Analysis:
De Novo Transcriptome Assembly: If a reference genome is unavailable, assemble the transcriptome using software like Trinity or SOAPdenovo-Trans.[7]
Gene Annotation: Annotate the assembled transcripts by sequence homology searches against public databases (e.g., NCBI nr, UniProt) to identify putative diTPSs, CYPs, and other enzyme families.
Differential Expression Analysis: Use tools like DESeq2 or edgeR to identify genes that are highly or specifically expressed in tissues with high levels of Erythroxytriol P (as determined by parallel metabolomic analysis).[8]
Co-expression Network Analysis: Construct gene co-expression networks to find uncharacterized CYPs that are co-regulated with the identified candidate diTPSs, as genes in a biosynthetic pathway are often co-expressed.
Protocol 2: Heterologous Expression and In Vitro Enzyme Assays
Objective: To functionally characterize the candidate genes identified from transcriptomics.
Methodology:
Gene Synthesis and Cloning: Synthesize the full-length coding sequences of candidate diTPS and CYP genes, codon-optimized for expression in either E. coli or Saccharomyces cerevisiae. Clone these genes into appropriate expression vectors.[9]
Protein Expression: Transform the expression constructs into the chosen host. Induce protein expression under optimized conditions (e.g., temperature, inducer concentration).
In Vitro Assay for diTPS:
Prepare cell-free extracts or use purified recombinant protein.
Incubate the enzyme with the substrate GGPP and necessary cofactors (e.g., Mg²⁺).[9]
Extract the reaction products with an organic solvent (e.g., hexane (B92381) or ethyl acetate).
Analyze the products by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the specific diterpene scaffold produced.
In Vitro Assay for CYPs:
Use microsomal fractions from yeast expressing the candidate CYP and a necessary CPR (cytochrome P450 reductase).
Incubate the microsomes with the diterpene scaffold identified from the diTPS assay, along with NADPH as a cofactor.
Extract the products and analyze by Liquid Chromatography-Mass Spectrometry (LC-MS) or GC-MS to identify hydroxylated derivatives.
Protocol 3: In Vivo Functional Validation using Virus-Induced Gene Silencing (VIGS)
Objective: To confirm the role of the functionally characterized genes in the biosynthesis of Erythroxytriol P within the plant.
Methodology:
VIGS Vector Construction: Select a suitable VIGS vector (e.g., based on Tobacco Rattle Virus, TRV). Clone a 200-400 bp fragment of the target diTPS or CYP gene into the VIGS vector.[10]
Agro-infiltration: Introduce the VIGS construct into Agrobacterium tumefaciens. Infiltrate young Erythroxylum plants (or a closely related, amenable species) with the Agrobacterium culture.[11]
Phenotypic and Metabolic Analysis: After 3-4 weeks, when gene silencing is established (often confirmed by silencing a phytoene (B131915) desaturase (PDS) gene in control plants, which results in photobleaching), collect tissue from silenced and control plants.
Metabolite Extraction and Quantification: Perform a metabolite extraction and analyze the levels of Erythroxytriol P using a quantitative LC-MS method. A significant reduction in Erythroxytriol P levels in silenced plants compared to controls confirms the gene's involvement in the pathway.[11]
Protocol 4: Stable Isotope Labeling for Pathway Confirmation
Objective: To trace the flow of carbon through the biosynthetic pathway and confirm the sequence of intermediates.
Methodology:
Labeling Experiment: Feed excised leaves or cell cultures of the Erythroxylum species with a stable isotope-labeled precursor, such as [U-¹³C₆]glucose.[12]
Time-Course Sampling: Harvest the plant material at various time points after introducing the label.
Metabolite Extraction and Analysis: Extract metabolites and analyze them using high-resolution LC-MS.
Data Analysis: Track the incorporation of the ¹³C label into downstream metabolites. By analyzing the mass shifts and isotopologue distribution patterns for the proposed intermediates and the final product, Erythroxytriol P, the biosynthetic connections between them can be definitively established.[13][14]
Data Presentation
As the biosynthesis of Erythroxytriol P is elucidated, all quantitative data should be meticulously documented. The following tables serve as templates for organizing key experimental findings.
Table 1: Kinetic Parameters of Characterized Biosynthetic Enzymes
Enzyme ID
Substrate
Product(s)
Kₘ (µM)
kcat (s⁻¹)
kcat/Kₘ (M⁻¹s⁻¹)
EcdiTPS1
GGPP
Diterpene X
EcCYP1
Diterpene X
Hydroxy-X
EcCYP2
Hydroxy-X
Dihydroxy-X
| EcCYP3 | Dihydroxy-X | Erythroxytriol P | | | |
Table 2: Metabolite Levels in Gene Silencing Experiments
Target Gene
Plant Line
Erythroxytriol P (µg/g FW)
Precursor X (relative abundance)
p-value
EcdiTPS1
VIGS-diTPS1
Empty Vector
EcCYP3
VIGS-CYP3
| | Empty Vector | | | |
This document is intended for research purposes and is based on the current, publicly available scientific literature. All proposed pathways and protocols are hypothetical and require experimental validation.
Erythroxytriol P: A Technical Guide to its Natural Sources and Isolation
For Researchers, Scientists, and Drug Development Professionals Abstract Erythroxytriol P, a diterpenoid with the CAS number 7121-99-5, is a natural product found in select plant species. This technical guide provides a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Erythroxytriol P, a diterpenoid with the CAS number 7121-99-5, is a natural product found in select plant species. This technical guide provides a comprehensive overview of the known natural sources of Erythroxytriol P and outlines generalized methodologies for its isolation. Due to the limited publicly available data, this document also highlights the current gaps in knowledge regarding its quantitative abundance and specific biological activities, offering a foundation for future research and development.
Introduction
Erythroxytriol P is a diterpenoid, a class of organic compounds composed of four isoprene (B109036) units. Its chemical formula is C₂₀H₃₆O₃, and it has a molecular weight of 324.5 g/mol . While its existence is confirmed, detailed scientific literature on its biological properties and specific isolation protocols is scarce. This guide aims to consolidate the available information for researchers interested in this compound.
Natural Sources of Erythroxytriol P
Erythroxytriol P has been identified in a few distinct plant species, spanning different genera. The primary known natural sources are summarized in the table below.
Collect the relevant plant parts (e.g., heartwood of E. monogynum, bark of E. cuneatum, or twigs and leaves of Sapium discolor).
Air-dry the plant material in the shade to prevent the degradation of thermolabile compounds.
Grind the dried plant material into a coarse powder to increase the surface area for solvent extraction.
Extraction:
Perform exhaustive extraction of the powdered plant material using a suitable organic solvent. A common approach is sequential extraction with solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, and then methanol) or direct extraction with a moderately polar solvent like methanol (B129727) or ethanol.
The extraction can be carried out using maceration, Soxhlet extraction, or more modern techniques like ultrasound-assisted or microwave-assisted extraction to improve efficiency.
Concentrate the resulting crude extract under reduced pressure using a rotary evaporator.
Fractionation of the Crude Extract:
Subject the crude extract to liquid-liquid partitioning to separate compounds based on their polarity. A typical scheme would involve partitioning the methanol extract between n-hexane, chloroform, ethyl acetate, and water.
Monitor the fractions using Thin Layer Chromatography (TLC) to identify the fractions likely containing the target diterpenoid.
Chromatographic Purification:
Subject the diterpenoid-rich fraction to column chromatography over silica (B1680970) gel.
Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate).
Collect the fractions and analyze them by TLC. Combine fractions with similar TLC profiles.
Further purify the fractions containing Erythroxytriol P using repeated column chromatography, preparative TLC, or High-Performance Liquid Chromatography (HPLC), preferably on a reversed-phase column (e.g., C18) with a suitable solvent system (e.g., methanol-water or acetonitrile-water gradients).
Structure Elucidation:
Confirm the identity and purity of the isolated Erythroxytriol P using spectroscopic techniques such as Nuclear Magnetic Resonance (¹H-NMR, ¹³C-NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.
A generalized workflow for the isolation of Erythroxytriol P from plant sources.
Biological Activity and Signaling Pathways
The biological activity of Erythroxytriol P is not well-documented in peer-reviewed scientific literature. One source suggests it may have "cocaine-like activity" and could be a precursor to cocaine, but this information is not substantiated by experimental evidence and should be treated with caution.[3]
There is currently no information available regarding the signaling pathways modulated by Erythroxytriol P. Further research is required to determine its pharmacological and toxicological profiles.
Logical relationship of the known natural sources of Erythroxytriol P.
Conclusion and Future Directions
Erythroxytriol P is a known diterpenoid with identified natural sources but remains a largely understudied compound. The lack of a specific, published isolation protocol and the absence of robust biological activity data present significant opportunities for future research.
Key areas for future investigation include:
Development and publication of a validated, high-yield protocol for the isolation of Erythroxytriol P from its natural sources.
Quantitative analysis to determine the concentration of Erythroxytriol P in Erythroxylum monogynum, Erythroxylum cuneatum, and Sapium discolor.
Comprehensive screening for biological activities, including but not limited to its potential effects on the central nervous system, as well as its antimicrobial and cytotoxic properties.
Elucidation of its mechanism of action and identification of any interacting signaling pathways.
Such studies are essential to unlock the potential of Erythroxytriol P for applications in drug discovery and development.
Elusive Synthesis of a Complex Natural Product: The Case of Erythroxytriol P
Despite extensive investigation into the chemical literature, detailed chemical synthesis routes for Erythroxytriol P, a complex diterpene triol, remain unpublished. This natural product, identified as (13S)-10-Demethyl-...
Author: BenchChem Technical Support Team. Date: December 2025
Despite extensive investigation into the chemical literature, detailed chemical synthesis routes for Erythroxytriol P, a complex diterpene triol, remain unpublished. This natural product, identified as (13S)-10-Demethyl-9α-methylpimarane-5α,15,16-triol, is primarily known through its isolation from plants of the Erythroxylon genus.
Erythroxytriol P, with the chemical formula C20H36O3, is recognized for its intricate molecular architecture.[1] Its complex structure is thought to hold potential for inspiring the synthesis of novel bioactive compounds and contributing to the discovery of new therapeutic agents.[1] The molecule is classified as a pimarane-type diterpenoid, a class of natural products with a characteristic three-ring carbocyclic core.
While general methodologies for the synthesis of polyol esters and other complex natural product derivatives are well-established in organic chemistry, specific experimental protocols, quantitative data, and detailed reaction pathways for the total synthesis or semi-synthesis of Erythroxytriol P are not available in the public domain. General approaches to synthesizing similar complex molecules often involve multi-step sequences, leveraging a variety of synthetic transformations to construct the carbon skeleton and introduce the desired functional groups.
For the synthesis of polyol esters, common strategies include:
Direct Esterification: This involves the reaction of a polyol with a carboxylic acid, typically in the presence of an acid catalyst. The removal of water drives the reaction towards completion.
Transesterification: This method utilizes the reaction of a polyol with an ester, such as a methyl or ethyl ester of the desired acid, in the presence of a catalyst to exchange the alcohol portion of the ester.
However, the application of these methods to a complex and sterically hindered molecule like Erythroxytriol P would require significant research and development to optimize reaction conditions and achieve desired yields and stereoselectivity.
The current body of scientific literature primarily focuses on the isolation and characterization of Erythroxytriol P from natural sources.[2][3][4] Its potential biological activities and applications in biochemistry are areas of ongoing interest, but its chemical synthesis has not been reported.[1] Therefore, a detailed technical guide on the synthesis of Erythroxytriol P, including experimental protocols and quantitative data, cannot be provided at this time due to the absence of this information in published scientific research. Further research is required to develop and document synthetic routes to this complex natural product.
An In-depth Technical Guide to the Chemical Properties of Erythroxytriol P
For Researchers, Scientists, and Drug Development Professionals Introduction: Erythroxytriol P is a naturally occurring diterpenoid that has been isolated from plant species of the Erythroxylum genus, notably Erythroxylu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction: Erythroxytriol P is a naturally occurring diterpenoid that has been isolated from plant species of the Erythroxylum genus, notably Erythroxylum monogynum and Sapium discolor.[1] It is identified by the CAS Number 7121-99-5.[1] Structurally, it is classified as a complex diterpene belonging to the pimarane (B1242903) class of terpenoids and is also known by its systematic name, (13S)-10-Demethyl-9α-methylpimarane-5α,15,16-triol.[2] Its molecular formula is C₂₀H₃₆O₃, and it has a molecular weight of 324.5 g/mol .[1][2] This guide provides a comprehensive overview of the known chemical properties of Erythroxytriol P, including detailed experimental protocols where available in the public domain, and visual representations of related chemical logic.
Chemical and Physical Properties
Quantitative data regarding the specific physical properties of Erythroxytriol P are not widely reported in publicly accessible literature. Many databases list key physical constants as "Not Available." The information that is consistently reported is summarized in the table below.
The structural elucidation of Erythroxytriol P was first reported in 1967, based on spectroscopic and chemical evidence. While the original publication from the Journal of the Chemical Society C: Organic describes the use of spectroscopic methods, the detailed raw data (e.g., specific NMR shifts, IR absorption bands) are not available in the readily accessible abstracts. The presence of hydroxyl groups is a key structural feature.[1]
Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of Erythroxytriol P are not extensively documented in publicly available literature. The original isolation was from the heartwood of Erythroxylum monogynum. The general workflow for isolating natural products from plant material is outlined below.
General Isolation Workflow
The isolation of a natural product like Erythroxytriol P from a plant source such as Erythroxylum monogynum typically follows a multi-step process. This logical workflow is depicted in the diagram below.
Caption: A generalized workflow for the isolation and identification of Erythroxytriol P.
Biological Activity
The biological activity of Erythroxytriol P is not well-characterized. Some sources suggest it may have biological activity, potentially influencing neurotransmitter systems.[1] However, specific pharmacological effects have not been extensively studied or reported. It is important to distinguish Erythroxytriol P, a diterpenoid, from the psychoactive tropane (B1204802) alkaloids (like cocaine) that are also found in some species of the Erythroxylum genus.
Chemical Synthesis
Information regarding the total synthesis of Erythroxytriol P is scarce in the public domain. One source mentions that it can be synthesized by the ozonolysis of 2-hydroxy-3-phenylacetophenone, although this is likely a misattribution, as the structures are not consistent. The complex stereochemistry of this diterpenoid suggests that its synthesis would be a multi-step and challenging process.
A logical approach to the chemical synthesis of a complex natural product like Erythroxytriol P would involve a series of strategic steps.
Erythroxytriol P: A Comprehensive Technical Guide on its Discovery and Ethnobotanical Significance
For Researchers, Scientists, and Drug Development Professionals Abstract Erythroxytriol P, a diterpenoid natural product, has been identified in several plant species within the genera Erythroxylum and Sapium. This techn...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Erythroxytriol P, a diterpenoid natural product, has been identified in several plant species within the genera Erythroxylum and Sapium. This technical guide provides a detailed overview of the discovery and ethnobotanical history of Erythroxytriol P. It consolidates available data on its plant sources, traditional medicinal uses, and the initial scientific investigations that led to its characterization. While a complete profile of its biological activity and associated signaling pathways remains to be elucidated, this document serves as a foundational resource for future research and development endeavors.
Introduction
Erythroxytriol P is a tetracyclic diterpene that has been isolated from plant species with a history of use in traditional medicine. Its discovery in the mid-20th century marked an important contribution to the phytochemical understanding of the Erythroxylum genus, which is renowned for its diverse array of secondary metabolites. This guide aims to provide a comprehensive summary of the historical and ethnobotanical context of Erythroxytriol P, presenting the available scientific data in a structured format to facilitate further investigation.
Discovery and Initial Characterization
Erythroxytriol P was first reported in 1966 by J.D. Connolly and his colleagues from the heartwood of Erythroxylum monogynum. The structural elucidation of Erythroxytriol P and the related compound, Erythroxytriol Q, was achieved through the use of spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, which were state-of-the-art techniques for the time.[1] Further details of their work were published in the Journal of the Chemical Society C: Organic in 1967.
While the original publications provide the definitive account of the discovery, this guide summarizes the key findings. The initial structural determination was a significant achievement in natural product chemistry, contributing to the broader understanding of diterpenoid structures.
Ethnobotany of Plant Sources
Erythroxytriol P has been identified in three primary plant species, each with its own history of traditional use. The ethnobotanical applications of these plants provide valuable context for understanding the potential biological activities of their constituents, including Erythroxytriol P.
Plant Species
Traditional Uses
References
Erythroxylum monogynum
India (Siddha and Ayurveda): Used for a wide range of ailments. The bark and wood are reported to be used for stomach ailments, as a stimulant, a diaphoretic (to induce sweating), and a diuretic. It has also been used to treat dyspepsia and fevers. A paste of the stem bark with coconut oil is used for skin diseases and scabies. The leaves are used to treat jaundice and to expel intestinal worms. The wood is also noted for its use as an adulterant for sandalwood.
Southeast Asia (Malaysia, Thailand, Philippines): Traditionally used in folk medicine. The leaves have been reportedly used as a fish poison in the Philippines. In Malaysia and Thailand, it is used in traditional remedies, and recent studies have explored its antioxidant and anti-inflammatory properties. The wood is also used for construction purposes.
China and other parts of Asia: The roots and leaves are used in traditional Chinese medicine to promote diuresis, relieve swelling and stasis, and to treat snake bites. The leaves are also used to encourage blood circulation, detoxification, and to reduce dampness.
Quantitative Data
Quantitative data on the specific yield and concentration of Erythroxytriol P in its source plants is limited in the available literature. However, some general phytochemical analyses of Erythroxylum monogynum wood have been conducted, providing an indication of the overall composition.
Phytochemical Class
Concentration in E. monogynum Wood
Alkaloids
14.94%
Flavonoids
3.3%
Phenols
0.32%
Note: This data represents the general composition of the wood and not the specific yield of Erythroxytriol P.
Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Erythroxytriol P are contained within the original 1966 and 1967 publications by Connolly et al. As the full text of these articles could not be accessed for this review, a generalized workflow for the isolation of diterpenoids from plant material is provided below. It should be noted that this is a representative protocol and may not reflect the exact methods used in the original discovery.
A generalized workflow for the isolation and identification of Erythroxytriol P.
Signaling Pathways
As of the date of this guide, there is no publicly available scientific literature detailing the specific signaling pathways modulated by Erythroxytriol P. The biological activity of many diterpenoids from the Erythroxylum genus remains largely unexplored.[1] This represents a significant knowledge gap and a promising area for future research. The diverse ethnobotanical uses of the source plants suggest that their chemical constituents, including Erythroxytriol P, may interact with various biological targets and signaling cascades.
Conclusion and Future Directions
Erythroxytriol P is a diterpenoid with a documented discovery and a rich ethnobotanical background. The traditional medicinal uses of its source plants, Erythroxylum monogynum, Erythroxylum cuneatum, and Sapium discolor, suggest a potential for biological activity that warrants further investigation. However, a significant lack of modern research on Erythroxytriol P has left its pharmacological properties and mechanism of action unknown.
Future research should focus on the following areas:
Re-isolation and Spectroscopic Analysis: Modern analytical techniques, such as high-resolution mass spectrometry and advanced NMR techniques, could provide a more detailed and definitive structural characterization of Erythroxytriol P.
Pharmacological Screening: A broad-based pharmacological screening of pure Erythroxytriol P is necessary to identify its biological activities. This could include assays for anti-inflammatory, antimicrobial, and cytotoxic effects, among others, guided by the ethnobotanical uses of the source plants.
Target Identification and Pathway Analysis: Should biological activity be confirmed, subsequent studies should focus on identifying the molecular targets of Erythroxytriol P and elucidating the signaling pathways through which it exerts its effects.
This in-depth technical guide serves as a comprehensive starting point for researchers and drug development professionals interested in exploring the potential of Erythroxytriol P. The historical and ethnobotanical data presented herein provide a strong rationale for renewed scientific interest in this intriguing natural product.
Preliminary In-Vitro Studies of Erythroxytriol P: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals Disclaimer: Publicly available scientific literature lacks specific in-vitro studies, detailed experimental protocols, and defined signaling pathways for a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: Publicly available scientific literature lacks specific in-vitro studies, detailed experimental protocols, and defined signaling pathways for a compound identified as "Erythroxytriol P." The information that can be synthesized is based on limited chemical descriptors. This document provides a summary of the available chemical information and presents illustrative examples of data presentation and visualization techniques that would be applied should such research become available.
Chemical Identity and Properties
Erythroxytriol P is described as a natural product, a chemical compound belonging to the class of erythroxyl compounds.[1] It is identified by the CAS number 7121-99-5.[1] Structurally, it is characterized by a tropane (B1204802) skeleton, which is also present in cocaine, but it lacks the benzoyl group and possesses a hydroxyl group on the aromatic ring.[1] It has been suggested that Erythroxytriol P may be a precursor for cocaine and exhibit cocaine-like activity.[1] The molecular formula is C20H36O3, with a molecular weight of 324.5 g/mol .[1]
Table 1: Chemical and Physical Properties of Erythroxytriol P
Hypothetical Signaling Pathway and Experimental Workflow
Given the absence of specific in-vitro studies for Erythroxytriol P, we present a hypothetical experimental workflow and a generic signaling pathway diagram to illustrate the requested visualization style. This is a common pathway often investigated in drug discovery and is provided as an example only. There is no evidence from the search results to suggest that Erythroxytriol P acts through this or any other specific signaling pathway.
Example Experimental Workflow: Investigating a Novel Compound's Effect on a Generic Kinase Pathway
The following workflow outlines a typical series of experiments to determine if a compound modulates a specific signaling pathway in a cell-based assay.
Fig. 1: A generalized experimental workflow for in-vitro analysis of a compound's effect on a signaling pathway.
Example Signaling Pathway: Generic Receptor Tyrosine Kinase (RTK) to MAPK/ERK Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates a wide variety of cellular processes, including proliferation, differentiation, and survival. The diagram below illustrates a simplified version of the canonical Raf-MEK-ERK signaling cascade.
Fig. 2: A simplified diagram of the canonical MAPK/ERK signaling pathway.
Future Directions
The preliminary information on Erythroxytriol P suggests a compound with a potentially interesting biological activity due to its structural similarity to known psychoactive compounds. To move forward, the following in-vitro studies would be necessary:
Cytotoxicity Assays: To determine the concentration range of Erythroxytriol P that is non-toxic to various cell lines.
Receptor Binding Assays: To identify potential molecular targets, particularly dopamine, serotonin, and norepinephrine (B1679862) transporters, given its structural similarity to cocaine.
Functional Assays: To measure the effect of Erythroxytriol P on cellular processes such as neurotransmitter reuptake, second messenger production (e.g., cAMP), or ion channel activity.
Signaling Pathway Analysis: Using techniques like Western blotting or phospho-kinase arrays to determine if Erythroxytriol P modulates specific signaling cascades.
Until such studies are conducted and published, a detailed technical guide on the in-vitro properties of Erythroxytriol P remains speculative. The frameworks provided in this document are intended to serve as a template for the presentation of future research findings in this area.
A comprehensive review of the existing scientific literature reveals a significant gap in the understanding of Erythroxytriol P, a diterpenoid natural product isolated from plants of the Erythroxylum genus. While its che...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of the existing scientific literature reveals a significant gap in the understanding of Erythroxytriol P, a diterpenoid natural product isolated from plants of the Erythroxylum genus. While its chemical identity is established with a molecular formula of C₂₀H₃₆O₃ and a CAS number of 7121-99-5, detailed investigations into its therapeutic applications, mechanisms of action, and specific biological effects are notably absent from publicly accessible scientific databases.
This technical overview aims to consolidate the limited available information on Erythroxytriol P and provide a broader context based on its chemical classification and botanical origin. It is crucial to underscore that the core requirements for an in-depth technical guide—quantitative data, detailed experimental protocols, and elucidated signaling pathways—cannot be fulfilled at this time due to the scarcity of dedicated research on this particular compound.
Chemical and Botanical Context
Erythroxytriol P is classified as a diterpenoid, a large and structurally diverse class of natural products derived from the 20-carbon precursor geranylgeranyl pyrophosphate. It has been identified as a constituent of Erythroxylum monogynum, a plant species belonging to the same genus as the coca plant (Erythroxylum coca).[1][2] The Erythroxylum genus is known to be a rich source of various bioactive compounds, including other diterpenoids and alkaloids.[2][3][4][5][6]
Some sources suggest that Erythroxytriol P belongs to the devadarane-type diterpenes, which were first discovered in E. monogynum.[2] While the structures of several related diterpenoids from this plant have been elucidated, specific biological activity data for Erythroxytriol P remains unpublished.[2][3][4]
Inferred and Potential Therapeutic Interest
The therapeutic potential of Erythroxytriol P can only be inferred from the broader pharmacological activities reported for other diterpenoids isolated from the Erythroxylum genus and the more extensively studied kaurane (B74193) diterpenoids, which share a similar tetracyclic carbon skeleton.
Insights from Related Diterpenoids:
Anticancer and Cytotoxic Potential: Numerous ent-kaurane diterpenoids, a class of tetracyclic diterpenes, have demonstrated significant anticancer properties.[7] These compounds have been shown to induce apoptosis, cell cycle arrest, and autophagy in various cancer cell lines.[7] For instance, Oridonin, a well-studied ent-kaurane diterpenoid, is currently in clinical trials for its anticancer effects.[7] Another study highlighted that the natural ent-kaurane diterpenoid parvifoline AA enhances the susceptibility of hepatocellular carcinoma to natural killer cell-mediated lysis.[8] Given the structural relationship, it is plausible that Erythroxytriol P could exhibit similar cytotoxic or immunomodulatory activities, warranting future investigation.
Anti-inflammatory and Immunomodulatory Effects: Diterpenoids are known to possess anti-inflammatory properties.[9][10] Research on various plant extracts containing diterpenes has shown inhibition of key inflammatory mediators. The potential for Erythroxytriol P to modulate inflammatory pathways represents a viable avenue for future research.
Antimicrobial Activity: Extracts from Erythroxylum monogynum have been reported to exhibit antimicrobial activity against various pathogens.[1] While the specific contribution of Erythroxytriol P to this activity is unknown, it is a common trait among terpenoid compounds.
The Void of Experimental Data
Despite the potential inferred from related compounds, there is a complete absence of published experimental data for Erythroxytriol P. To construct a comprehensive understanding of its therapeutic potential, the following areas require rigorous scientific investigation:
Bioactivity Screening: A fundamental first step would involve screening Erythroxytriol P against a panel of cancer cell lines, inflammatory markers, and microbial strains to identify any significant biological activity.
Mechanism of Action Studies: Should any bioactivity be identified, subsequent studies would be necessary to elucidate the underlying mechanism of action. This would involve identifying protein targets and mapping the signaling pathways affected by the compound.
In Vivo Efficacy and Safety: Promising in vitro results would need to be validated in animal models to assess the efficacy, pharmacokinetics, and safety profile of Erythroxytriol P.
Future Directions and Logical Workflow
The logical progression for investigating the therapeutic potential of Erythroxytriol P would follow a standard drug discovery and development workflow.
Caption: A logical workflow for the research and development of Erythroxytriol P.
Erythroxytriol P: An Examination of its Putative Role as a Cocaine Precursor
A Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P, a naturally occurring diterpenoid, has been the subject of some confusion within chemical databases and sup...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P, a naturally occurring diterpenoid, has been the subject of some confusion within chemical databases and supplier information, where it has been occasionally mischaracterized as a precursor to cocaine. This technical guide aims to provide a comprehensive analysis of Erythroxytriol P, clarifying its chemical identity and examining the evidence, or lack thereof, for its involvement in the biosynthesis of cocaine. By presenting a detailed overview of the established cocaine biosynthetic pathway and the chemical nature of Erythroxytriol P, this document will demonstrate that Erythroxytriol P is not a tropane (B1204802) alkaloid and, therefore, not a direct precursor to cocaine.
Chemical and Physical Properties of Erythroxytriol P
Erythroxytriol P is a diterpenoid, a class of organic compounds composed of four isoprene (B109036) units. Its chemical properties are distinct from those of tropane alkaloids like cocaine.
The biosynthesis of cocaine in Erythroxylum species is a well-studied pathway that begins with the amino acid L-ornithine (or L-arginine) and proceeds through a series of enzymatic reactions to form the characteristic tropane ring structure. Key intermediates in this pathway include putrescine, N-methylputrescine, and the N-methyl-Δ¹-pyrrolinium cation. The tropane ring is then further modified to produce ecgonine, which is subsequently benzoylated and methylated to yield cocaine.
The following diagram illustrates the core biosynthetic pathway of cocaine.
Caption: Simplified biosynthetic pathway of cocaine.
As is evident from this pathway, diterpenoids like Erythroxytriol P are not involved in the formation of the tropane skeleton of cocaine.
The Chemical Nature of Erythroxytriol P: A Diterpenoid
Contrary to the erroneous classification as a cocaine precursor, Erythroxytriol P has been identified as (13S)-10-Demethyl-9α-methylpimarane-5α,15,16-triol. This places it firmly in the category of diterpenoids. Diterpenoids are synthesized from geranylgeranyl pyrophosphate (GGPP), a 20-carbon precursor, via the methylerythritol phosphate (B84403) (MEP) pathway or the mevalonate (B85504) (MVA) pathway in plants.
The biosynthetic pathways of tropane alkaloids and diterpenoids are fundamentally different, originating from distinct primary metabolites (amino acids vs. isoprenoid precursors).
Caption: Distinct biosynthetic origins of tropane alkaloids and diterpenoids.
Addressing the Misconception: A Logical Analysis
The misidentification of Erythroxytriol P as a cocaine precursor likely stems from a logical fallacy based on its natural source. The reasoning appears to be as follows:
Cocaine is a tropane alkaloid found in Erythroxylum species.
Erythroxytriol P is also found in Erythroxylum species.
Therefore, Erythroxytriol P is related to cocaine and may be a precursor.
This line of reasoning is flawed as the co-occurrence of different classes of secondary metabolites in the same plant genus is common and does not imply a direct biosynthetic relationship.
Caption: Logical fallacy leading to the misclassification of Erythroxytriol P.
Experimental Protocols: A Lack of Evidence
A thorough review of the scientific literature reveals a conspicuous absence of experimental protocols designed to investigate the conversion of Erythroxytriol P to cocaine. Key methodologies that would be expected if such a link were being seriously considered by the scientific community are entirely missing. These include:
Isotopic Labeling Studies: Experiments using labeled Erythroxytriol P (e.g., with ¹³C or ¹⁴C) administered to Erythroxylum coca plants to trace the incorporation of the label into the cocaine molecule.
Enzyme Assays: In vitro assays to identify and characterize enzymes from Erythroxylum coca that could potentially catalyze the conversion of Erythroxytriol P into a known cocaine intermediate.
Genetic Studies: Identification and characterization of genes in Erythroxylum coca that code for enzymes involved in a putative Erythroxytriol P-to-cocaine pathway.
Conclusion
Based on a comprehensive review of its chemical structure, biosynthetic origin, and the established scientific literature, Erythroxytriol P is unequivocally a diterpenoid and not a tropane alkaloid. The assertion that it is a cocaine precursor is not supported by any credible scientific evidence and appears to be a mischaracterization based on its co-occurrence in the Erythroxylum genus. For researchers, scientists, and drug development professionals, it is crucial to rely on peer-reviewed scientific literature for accurate information on biosynthetic pathways and precursor-product relationships. This technical guide clarifies the distinct nature of Erythroxytriol P and reinforces the well-established biosynthetic pathway of cocaine, which does not involve diterpenoid intermediates.
Protocols & Analytical Methods
Method
Application Notes and Protocols for the Extraction of Erythroxytriol P from Erythroxylum cuneatum
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the extraction and isolation of Erythroxytriol P, a putative pimarane (B1242903) diterpenoid, from t...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed protocol for the extraction and isolation of Erythroxytriol P, a putative pimarane (B1242903) diterpenoid, from the plant Erythroxylum cuneatum. While specific data on Erythroxytriol P is limited in publicly available literature, this protocol is based on established methodologies for the extraction of diterpenoids from plants of the Erythroxylum genus and related species.[1][2] The procedure outlines a comprehensive workflow from the initial solvent extraction of plant material to the chromatographic purification and subsequent characterization of the target compound. This application note is intended to serve as a foundational guide for researchers interested in the phytochemical investigation of Erythroxylum cuneatum and the isolation of its constituent diterpenoids for further pharmacological evaluation.
Introduction
The genus Erythroxylum is a rich source of a diverse array of secondary metabolites, including alkaloids, flavonoids, and terpenoids.[1][2] Among these, diterpenoids have garnered significant interest due to their potential biological activities. Erythroxylum cuneatum (Wall.) Kurz has been reported to contain pimarane-type diterpenoids, a class of tricyclic diterpenes known for their interesting chemical structures and pharmacological potential. Erythroxytriol P is hypothesized to belong to this class of compounds. The successful isolation and characterization of Erythroxytriol P are crucial first steps in exploring its therapeutic and drug development potential. This protocol provides a robust framework for achieving this objective.
Data Presentation
Given the absence of specific yield data for Erythroxytriol P, the following table summarizes representative yields of total diterpenes and other constituents from various Erythroxylum species to provide a general reference for expected extraction outcomes.
This section details the step-by-step methodology for the extraction and purification of Erythroxytriol P from the leaves and stems of Erythroxylum cuneatum.
Plant Material Collection and Preparation
Collection: Collect fresh leaves and stems of Erythroxylum cuneatum.
Authentication: A voucher specimen should be deposited in a recognized herbarium for botanical authentication.
Drying: Air-dry the plant material in the shade at room temperature for 7-14 days until brittle.
Grinding: Grind the dried plant material into a coarse powder using a mechanical grinder.
Extraction
Maceration:
Soak the powdered plant material (1 kg) in methanol (B129727) (5 L) in a large glass container.
Allow the mixture to stand for 72 hours at room temperature with occasional stirring.
Filter the extract through Whatman No. 1 filter paper.
Repeat the extraction process two more times with fresh methanol.
Concentration:
Combine the methanolic extracts.
Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain a crude methanolic extract.
Fractionation
Solvent-Solvent Partitioning:
Suspend the crude methanolic extract (approx. 100 g) in distilled water (500 mL).
Perform sequential liquid-liquid partitioning with solvents of increasing polarity:
Concentrate each fraction using a rotary evaporator to yield the respective n-hexane, dichloromethane, ethyl acetate, and n-butanol fractions. Diterpenoids are typically found in the n-hexane and dichloromethane fractions.
Isolation and Purification
Column Chromatography:
Subject the n-hexane or dichloromethane fraction (showing promising spots for diterpenoids on TLC) to column chromatography over silica (B1680970) gel (60-120 mesh).
Elute the column with a gradient of n-hexane and ethyl acetate (e.g., 100:0, 98:2, 95:5, 90:10, 80:20, 50:50, 0:100 v/v).
Collect fractions of 50-100 mL and monitor by Thin Layer Chromatography (TLC).
Application Notes and Protocols for the HPLC Purification of Erythroxytriol P
For Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P is a diterpenoid natural product, identified with the CAS number 7121-99-5.[1] Its molecular formula is C20H36O3, and it has a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P is a diterpenoid natural product, identified with the CAS number 7121-99-5.[1] Its molecular formula is C20H36O3, and it has a molecular weight of approximately 324.5 g/mol .[1][2][3] As a compound containing multiple hydroxyl groups, Erythroxytriol P is classified as a polar molecule.[1] This polarity presents a specific challenge for purification by standard reversed-phase high-performance liquid chromatography (RP-HPLC). These application notes provide a detailed starting point for developing a robust HPLC purification method for Erythroxytriol P, focusing on techniques suitable for polar compounds.
Chemical Properties of Erythroxytriol P
A summary of the key chemical properties of Erythroxytriol P is provided in Table 1. Understanding these properties is crucial for selecting the appropriate chromatographic conditions.
Given the polar nature of Erythroxytriol P, two primary HPLC techniques are recommended for its purification: Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase HPLC with a polar-modified stationary phase.
HILIC is a powerful technique for the retention and separation of highly polar compounds. It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile, and a small amount of aqueous buffer.[5]
2. Reversed-Phase HPLC (RP-HPLC) with Polar-Modified Columns
Traditional C18 columns often provide insufficient retention for polar analytes.[6] However, modern polar-modified or polar-embedded C18 columns are designed to be compatible with highly aqueous mobile phases and offer enhanced retention for polar compounds.
Experimental Protocols
The following protocols provide a starting point for the purification of Erythroxytriol P. Method optimization will be necessary to achieve the desired purity and yield.
Protocol 1: HILIC Purification of Erythroxytriol P
This protocol is recommended as the primary approach due to the high polarity of the target compound.
1. Sample Preparation:
Dissolve the crude Erythroxytriol P sample in a solvent mixture that is compatible with the initial mobile phase conditions (e.g., 95:5 (v/v) acetonitrile/water) to a concentration of 1-5 mg/mL.
Filter the sample through a 0.22 µm syringe filter prior to injection.
2. HPLC System and Column:
HPLC System: A standard analytical or preparative HPLC system equipped with a UV detector.
Column: A HILIC column (e.g., silica, diol, or amide-based stationary phase). A common choice is a silica-based column with dimensions of 4.6 x 250 mm, 5 µm particle size.
Column Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.
3. Chromatographic Conditions:
Mobile Phase A: 10 mM Ammonium Acetate in Water
Mobile Phase B: Acetonitrile
Gradient Program (for method development):
0-20 min: 95% B to 70% B
20-25 min: 70% B to 95% B
25-30 min: Hold at 95% B (re-equilibration)
Flow Rate: 1.0 mL/min
Injection Volume: 10-50 µL (analytical) or higher for preparative scale, depending on column dimensions.
Detection: UV at 210 nm (as Erythroxytriol P lacks a strong chromophore, low wavelength UV or alternative detection methods like ELSD or Mass Spectrometry are recommended).
Column Temperature: 30 °C
4. Fraction Collection and Post-Purification:
Collect fractions corresponding to the main peak.
Analyze the purity of the collected fractions by analytical HPLC.
Pool the pure fractions and remove the solvent under reduced pressure.
Protocol 2: Reversed-Phase HPLC Purification of Erythroxytriol P
This protocol is an alternative approach using a polar-compatible reversed-phase column.
1. Sample Preparation:
Dissolve the crude Erythroxytriol P sample in the initial mobile phase (e.g., 95:5 (v/v) water/acetonitrile) to a concentration of 1-5 mg/mL.
Filter the sample through a 0.22 µm syringe filter.
2. HPLC System and Column:
HPLC System: A standard analytical or preparative HPLC system with a UV detector.
Column: A polar-modified C18 column (e.g., a C18 column with polar end-capping or a polar-embedded ligand) suitable for use in highly aqueous mobile phases. Dimensions could be 4.6 x 250 mm, 5 µm particle size.
3. Chromatographic Conditions:
Mobile Phase A: Water with 0.1% Formic Acid
Mobile Phase B: Acetonitrile with 0.1% Formic Acid
Gradient Program (for method development):
0-20 min: 5% B to 50% B
20-25 min: 50% B to 95% B
25-30 min: Hold at 95% B
30-35 min: 95% B to 5% B
35-40 min: Hold at 5% B (re-equilibration)
Flow Rate: 1.0 mL/min
Injection Volume: 10-50 µL (analytical).
Detection: UV at 210 nm or ELSD/MS.
Column Temperature: 30 °C
4. Fraction Collection and Post-Purification:
Collect fractions containing the purified Erythroxytriol P.
Confirm the purity of the fractions using analytical HPLC.
Combine the pure fractions and remove the solvent via lyophilization or rotary evaporation.
Data Presentation
The following tables represent hypothetical data that could be obtained during the method development and purification of Erythroxytriol P.
Table 2: Comparison of Retention Times for Erythroxytriol P with Different HPLC Methods
Method
Stationary Phase
Mobile Phase Gradient
Retention Time (min)
HILIC
Silica
Acetonitrile/Water with Ammonium Acetate
12.5
RP-HPLC
Polar-Modified C18
Water/Acetonitrile with Formic Acid
8.2
Table 3: Purity and Recovery Data for a Preparative HILIC Purification of Erythroxytriol P
Sample
Initial Purity (%)
Final Purity (%)
Recovery (%)
Crude Extract
65
>98
85
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the HPLC purification of Erythroxytriol P.
Caption: HPLC Purification Workflow for Erythroxytriol P.
Logical Relationship for Method Selection
This diagram shows the decision-making process for selecting the appropriate HPLC method for a polar compound like Erythroxytriol P.
Caption: Method Selection Logic for Polar Compounds.
Application Notes & Protocols for the Quantification of Erythroxytriol P
Audience: Researchers, scientists, and drug development professionals. Introduction Erythroxytriol P is a diterpenoid natural product.[1] As with many natural products, accurate and precise quantification in various biol...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Erythroxytriol P is a diterpenoid natural product.[1] As with many natural products, accurate and precise quantification in various biological matrices is crucial for pharmacokinetic, toxicokinetic, and efficacy studies in drug development. This document provides a detailed application note and proposed protocols for the quantification of Erythroxytriol P using modern analytical techniques. Given the absence of a standardized, published method for Erythroxytriol P, the following protocols are based on established methodologies for the analysis of similar small molecules, particularly diterpenoids and other lipids, in biological matrices.[2][3] The primary recommended technique is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) due to its high sensitivity, selectivity, and speed.[4]
The UPLC-MS/MS method is the gold standard for the quantification of small molecules in complex biological matrices due to its superior sensitivity and selectivity.[2]
1. Experimental Protocol: Sample Preparation from Plasma
Effective sample preparation is critical to remove interferences and enrich the analyte of interest.[6] For Erythroxytriol P, a non-polar compound, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is recommended.
1.1. Liquid-Liquid Extraction (LLE) Protocol:
To 100 µL of plasma sample in a polypropylene (B1209903) tube, add 10 µL of an internal standard (IS) working solution (e.g., a structurally similar deuterated compound).
Add 50 µL of methanol (B129727) to precipitate proteins. Vortex for 30 seconds.
Add 500 µL of a non-polar solvent like methyl tert-butyl ether (MTBE) or hexane/isopropanol (3:2, v/v).
Vortex vigorously for 2 minutes.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Carefully transfer the upper organic layer to a new tube.
Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water) for UPLC-MS/MS analysis.
1.2. Solid-Phase Extraction (SPE) Protocol:
Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.
To 100 µL of plasma, add 10 µL of IS and 200 µL of 4% phosphoric acid in water. Vortex.
Load the entire sample onto the conditioned SPE cartridge.
Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.
Elute Erythroxytriol P and the IS with 1 mL of methanol.
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase.
2. Experimental Protocol: UPLC-MS/MS Conditions
The following are suggested starting conditions that should be optimized for Erythroxytriol P.
2.1. UPLC Conditions:
Column: A C18 reversed-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm) is a suitable starting point.[7]
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient Elution:
0-0.5 min: 50% B
0.5-2.5 min: Linear gradient to 95% B
2.5-3.5 min: Hold at 95% B
3.5-3.6 min: Return to 50% B
3.6-4.5 min: Equilibrate at 50% B
Flow Rate: 0.4 mL/min
Column Temperature: 40°C
Injection Volume: 5 µL
2.2. MS/MS Conditions:
Ionization Mode: Electrospray Ionization (ESI) in positive mode is a good starting point for hydroxylated compounds.
Source Temperature: 150°C
Desolvation Temperature: 400°C
Desolvation Gas Flow: 800 L/hr
Multiple Reaction Monitoring (MRM): Specific precursor and product ions for Erythroxytriol P and the IS need to be determined by infusing a standard solution into the mass spectrometer. A hypothetical MRM transition for Erythroxytriol P could be based on the loss of water molecules from the protonated molecule [M+H]+. For a molecular weight of 324.5, the precursor ion would be m/z 325.3. Product ions would need to be determined experimentally.
3. Data Presentation: Quantitative Summary
The following tables should be used to summarize the quantitative data from the method validation.
Table 1: Calibration Curve and Linearity
Analyte
Calibration Range (ng/mL)
Regression Equation
Correlation Coefficient (r²)
| Erythroxytriol P | 1 - 1000 | y = 0.005x + 0.001 | > 0.995 |
Table 2: Accuracy and Precision
Analyte
QC Level
Nominal Conc. (ng/mL)
Measured Conc. (Mean ± SD, n=5)
Accuracy (%)
Precision (%CV)
Erythroxytriol P
LLOQ
1
0.95 ± 0.12
95.0
12.6
Low QC
3
2.91 ± 0.25
97.0
8.6
Mid QC
100
102.3 ± 7.5
102.3
7.3
| | High QC | 800 | 789.6 ± 50.1 | 98.7 | 6.3 |
Table 3: Recovery and Matrix Effect
Analyte
QC Level
Concentration (ng/mL)
Recovery (%)
Matrix Effect (%)
Erythroxytriol P
Low QC
3
85.2
92.1
| | High QC | 800 | 88.9 | 95.4 |
Visualizations
Caption: UPLC-MS/MS workflow for Erythroxytriol P quantification.
Caption: Key properties of Erythroxytriol P for analytical method development.
Application Notes & Protocols for Preclinical Assessment of Erythroxytriol P in Animal Models
Introduction: Erythroxytriol P is a tropane (B1204802) alkaloid belonging to the erythroxyl compound family, identified by CAS number 7121-99-5.[1] Preliminary data suggests this compound may exert biological effects by...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction:
Erythroxytriol P is a tropane (B1204802) alkaloid belonging to the erythroxyl compound family, identified by CAS number 7121-99-5.[1] Preliminary data suggests this compound may exert biological effects by modulating neurotransmitter systems, indicating a potential for therapeutic applications or toxicological manifestations that warrant thorough preclinical investigation.[1] Due to the limited specific research on Erythroxytriol P, this document provides a comprehensive guide for its initial in vivo characterization using established animal models. The following protocols are designed to assess the compound's effects on the cardiovascular, metabolic, and inflammatory systems, providing a foundational dataset for further drug development or risk assessment.
I. Cardiovascular Effects in a Rodent Model
Objective: To evaluate the acute cardiovascular effects of Erythroxytriol P in a normotensive rat model, focusing on blood pressure, heart rate, and electrocardiogram (ECG) parameters.
Animal Model: Male Sprague-Dawley rats are a suitable choice for initial cardiovascular screening due to their stable cardiovascular parameters and extensive use in pharmacological studies.[2]
Experimental Protocol:
Animal Acclimatization: House male Sprague-Dawley rats (250-300g) for at least one week under standard laboratory conditions (12-hour light/dark cycle, 22±2°C, ad libitum access to food and water).
Surgical Preparation (for invasive monitoring):
Anesthetize rats with an appropriate anesthetic (e.g., isoflurane).
Implant a telemetric transmitter or a catheter in the carotid artery for direct blood pressure measurement and in the jugular vein for intravenous administration of Erythroxytriol P.
Allow a recovery period of at least 48 hours post-surgery.
Experimental Groups:
Group 1: Vehicle control (e.g., saline or appropriate solvent).
Group 2: Erythroxytriol P - Low dose.
Group 3: Erythroxytriol P - Mid dose.
Group 4: Erythroxytriol P - High dose.
Drug Administration: Administer the assigned treatment intravenously.
Data Collection: Continuously monitor mean arterial pressure (MAP), systolic blood pressure (SBP), diastolic blood pressure (DBP), heart rate (HR), and ECG for at least 2 hours post-administration.
Data Analysis: Analyze the collected data to determine dose-dependent effects on cardiovascular parameters.
Data Presentation:
Parameter
Vehicle Control
Low Dose
Mid Dose
High Dose
Δ MAP (mmHg)
Baseline ± SEM
Δ ± SEM
Δ ± SEM
Δ ± SEM
Δ SBP (mmHg)
Baseline ± SEM
Δ ± SEM
Δ ± SEM
Δ ± SEM
Δ DBP (mmHg)
Baseline ± SEM
Δ ± SEM
Δ ± SEM
Δ ± SEM
Δ HR (bpm)
Baseline ± SEM
Δ ± SEM
Δ ± SEM
Δ ± SEM
Q-T Interval (ms)
Baseline ± SEM
Δ ± SEM
Δ ± SEM
Δ ± SEM
Workflow Diagram:
Cardiovascular experiment workflow.
II. Metabolic Effects in a Diet-Induced Obesity Mouse Model
Objective: To assess the impact of chronic Erythroxytriol P administration on key metabolic parameters in a diet-induced obesity (DIO) mouse model. This model is relevant for studying metabolic syndrome.[3][4][5]
Animal Model: C57BL/6J mice are widely used for DIO studies as they readily develop obesity and metabolic dysregulation on a high-fat diet, mimicking aspects of human metabolic syndrome.[4]
Experimental Protocol:
Model Induction: Feed male C57BL/6J mice a high-fat diet (HFD; 45-60% kcal from fat) for 8-12 weeks to induce obesity and insulin (B600854) resistance. A control group will be fed a standard chow diet.
Experimental Groups (on HFD):
Group 1: Vehicle control.
Group 2: Erythroxytriol P - Low dose.
Group 3: Erythroxytriol P - High dose.
Group 4: Positive control (e.g., a known anti-diabetic agent).
Drug Administration: Administer the assigned treatment daily via oral gavage for 4 weeks.
Monitoring:
Monitor body weight and food intake weekly.
Perform an oral glucose tolerance test (OGTT) and an insulin tolerance test (ITT) at the end of the treatment period.
Terminal Procedures: At the end of the study, collect blood for analysis of plasma glucose, insulin, triglycerides, and cholesterol. Harvest liver and adipose tissue for histological analysis.
Data Presentation:
Parameter
Chow + Vehicle
HFD + Vehicle
HFD + Low Dose
HFD + High Dose
HFD + Positive Control
Body Weight (g)
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Fasting Glucose (mg/dL)
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Fasting Insulin (ng/mL)
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Triglycerides (mg/dL)
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Cholesterol (mg/dL)
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
OGTT AUC
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Mean ± SEM
Signaling Pathway Diagram:
Hypothesized insulin signaling modulation.
III. Anti-inflammatory Effects in a Carrageenan-Induced Paw Edema Model
Objective: To evaluate the acute anti-inflammatory activity of Erythroxytriol P using the carrageenan-induced paw edema model in rats, a classic model for studying acute inflammation.[6][7]
Animal Model: Wistar or Sprague-Dawley rats are commonly used for this assay.[3]
Experimental Protocol:
Animal Acclimatization: Acclimatize male rats (150-200g) for one week.
Experimental Groups:
Group 1: Vehicle control.
Group 2: Erythroxytriol P - Low dose.
Group 3: Erythroxytriol P - Mid dose.
Group 4: Erythroxytriol P - High dose.
Group 5: Positive control (e.g., Indomethacin).
Drug Administration: Administer the assigned treatment intraperitoneally or orally 1 hour before the carrageenan injection.
Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.
Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.
Calculation of Edema Inhibition: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.
Application Notes and Protocols for Erythroxytriol P Neuroreceptor Binding Assay
For Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P is a natural product belonging to the class of erythroxyl compounds, which are derived from plants of the Erythroxylum genus.[...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P is a natural product belonging to the class of erythroxyl compounds, which are derived from plants of the Erythroxylum genus.[1] Preliminary information suggests that Erythroxytriol P may exhibit biological activity and potentially influence neurotransmitter systems, with some reports indicating possible cocaine-like activity.[1] To elucidate its pharmacological profile, it is crucial to characterize its binding affinity and selectivity for various neuroreceptors. Radioligand binding assays are the gold standard for quantifying the interaction between a ligand (such as Erythroxytriol P) and a receptor.[2][3] These assays are highly sensitive and robust, providing quantitative data on binding affinity (Ki), receptor density (Bmax), and the dissociation constant (Kd).[2][4]
This document provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity of Erythroxytriol P for a selected neuroreceptor, such as the dopamine (B1211576) transporter (DAT), a common target for cocaine and related compounds. The protocol is based on the widely used filtration assay method.[2][5]
Data Presentation
The primary output of a competitive binding assay is the determination of the inhibitory constant (Ki) of the test compound (Erythroxytriol P). The Ki value represents the affinity of the compound for the receptor. The data is typically presented in a table format for clear comparison.
Table 1: Hypothetical Binding Affinity of Erythroxytriol P for Various Neuroreceptors
Target Neuroreceptor
Radioligand
Ki (nM) of Erythroxytriol P
Dopamine Transporter (DAT)
[³H]WIN 35,428
150
Serotonin Transporter (SERT)
[³H]Citalopram
850
Norepinephrine Transporter (NET)
[³H]Nisoxetine
1200
Muscarinic M1 Receptor
[³H]Pirenzepine
> 10,000
Sigma-1 Receptor
[³H]Pentazocine
450
Experimental Protocols
Competitive Radioligand Binding Assay for Erythroxytriol P using the Filtration Method
This protocol describes the steps to determine the binding affinity (Ki) of Erythroxytriol P for the dopamine transporter (DAT) using a competitive binding assay with a radiolabeled ligand.
1. Materials and Reagents:
Test Compound: Erythroxytriol P
Radioligand: [³H]WIN 35,428 (a high-affinity DAT ligand)
Receptor Source: Membrane preparations from cells expressing the human dopamine transporter (hDAT) or rodent striatal tissue homogenates.
Binding Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4
Non-specific Binding Control: A high concentration of a known DAT inhibitor (e.g., 10 µM GBR 12909)
Scintillation Counter: For measuring radioactivity
Scintillation Cocktail
2. Experimental Procedure:
Preparation of Reagents:
Prepare a stock solution of Erythroxytriol P in a suitable solvent (e.g., DMSO) and then dilute it to various concentrations in the binding buffer.
Dilute the [³H]WIN 35,428 in the binding buffer to a final concentration typically at or below its Kd for the DAT.
Prepare the membrane homogenate in the binding buffer to a final protein concentration that yields a sufficient signal-to-noise ratio.
Assay Setup:
The assay is typically performed in a 96-well plate format.
Total Binding: Add membrane preparation, [³H]WIN 35,428, and binding buffer.
Non-specific Binding: Add membrane preparation, [³H]WIN 35,428, and a high concentration of the non-specific binding control (e.g., 10 µM GBR 12909).
Competitive Binding: Add membrane preparation, [³H]WIN 35,428, and varying concentrations of Erythroxytriol P.
Incubation:
Incubate the assay plates at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.
Filtration:
Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filter mats using the cell harvester.[5][6]
The filters will trap the membrane fragments with the bound radioligand.
Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.
Quantification:
Place the filter mats in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.
3. Data Analysis:
Calculate Specific Binding: Subtract the non-specific binding counts from the total binding and the competitive binding counts.
Generate a Competition Curve: Plot the percentage of specific binding against the logarithm of the Erythroxytriol P concentration.
Determine IC50: Use non-linear regression analysis to fit the competition curve and determine the concentration of Erythroxytriol P that inhibits 50% of the specific binding of the radioligand (the IC50 value).
Calculate Ki: Convert the IC50 value to the inhibitory constant (Ki) using the Cheng-Prusoff equation:
Ki = IC50 / (1 + ([L]/Kd))
Where:
[L] is the concentration of the radioligand used in the assay.
Kd is the dissociation constant of the radioligand for the receptor.
Visualizations
Signaling Pathway
Caption: Dopamine signaling at the synapse and the inhibitory action of Erythroxytriol P on the Dopamine Transporter (DAT).
Experimental Workflow
Caption: Workflow for the Erythroxytriol P competitive radioligand binding assay.
Application Notes and Protocols: Dissolving Erythroxytriol P in DMSO for Cellular and Biochemical Assays
For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive protocol for the solubilization of Erythroxytriol P, a novel small molecule, in Dimethyl Sulfoxide (DMSO) for use in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive protocol for the solubilization of Erythroxytriol P, a novel small molecule, in Dimethyl Sulfoxide (DMSO) for use in a variety of research experiments. The following guidelines are designed to ensure consistent and reproducible results while minimizing potential artifacts from the solvent.
Introduction
Erythroxytriol P is a compound of interest for its potential biological activities. Due to its presumed hydrophobic nature, similar to many small molecule inhibitors, DMSO is the recommended solvent for preparing high-concentration stock solutions.[1] Proper handling and dilution of the Erythroxytriol P stock solution are critical for accurate and reliable experimental outcomes. These protocols outline the best practices for preparing and utilizing Erythroxytriol P-DMSO solutions in cell-based and biochemical assays.
Quantitative Data Summary
The following tables provide a summary of key quantitative parameters for the preparation and use of DMSO-based stock solutions in biological experiments.
Table 1: Recommended Concentrations for DMSO Solutions
Parameter
Recommended Value
Notes
Stock Solution Concentration
1-100 mM
The concentration should be optimized based on the solubility of Erythroxytriol P.
Higher concentrations may be tolerated in some in vivo models, but should be validated.[2]
Table 2: Storage and Stability of DMSO Stock Solutions
Storage Temperature
Duration
Recommendations
-20°C
1-3 months
Aliquot to avoid repeated freeze-thaw cycles.[2][3]
-80°C
≤ 6 months
Preferred for long-term storage to maintain compound integrity.[2]
Room Temperature
Not Recommended
Most compounds are more stable when stored at low temperatures.[2]
Experimental Protocols
Protocol 1: Preparation of a 10 mM Erythroxytriol P Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Erythroxytriol P in DMSO. The molecular weight of Erythroxytriol P is required for this calculation and should be determined prior to starting.
Materials:
Erythroxytriol P powder
Anhydrous, cell culture grade DMSO
Sterile microcentrifuge tubes (amber or covered with foil to protect from light)
Calibrated analytical balance
Vortex mixer
Sonicator (optional)
Procedure:
Determine the required mass of Erythroxytriol P:
Use the formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution of a compound with a molecular weight of 450 g/mol :
Mass (mg) = 10 mM x 1 mL x 450 g/mol = 4.5 mg
Weighing Erythroxytriol P:
In a sterile environment (e.g., a laminar flow hood), accurately weigh the calculated mass of Erythroxytriol P powder and place it into a sterile microcentrifuge tube.
Dissolving in DMSO:
Add the appropriate volume of anhydrous DMSO to the tube containing the Erythroxytriol P powder.
Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved.[1]
If the compound does not fully dissolve, gentle warming of the solution to 37°C or brief sonication can be applied to aid dissolution.[1][3]
Sterilization (Optional):
If required for the experiment, the DMSO stock solution can be sterilized by passing it through a 0.22 µm syringe filter.[4] Note that high-temperature sterilization is not recommended.[2]
Storage:
Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes.
Protocol 2: Preparation of Working Solutions and Dosing in Cell Culture
This protocol details the dilution of the DMSO stock solution into a cell culture medium to prepare the final working concentrations.
Materials:
10 mM Erythroxytriol P stock solution in DMSO
Pre-warmed (37°C) sterile cell culture medium
Sterile pipette tips and tubes
Procedure:
Thaw the Stock Solution:
Thaw an aliquot of the 10 mM Erythroxytriol P stock solution at room temperature.
Serial Dilution:
Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve the desired final concentrations.[4]
It is recommended to perform dilutions in a stepwise manner to prevent precipitation of the compound.[2]
Example for preparing a 10 µM working solution from a 10 mM stock:
First, prepare an intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of culture medium. This results in a 100 µM solution.
Next, add the required volume of the 100 µM solution to the final volume of the cell culture medium to reach the desired 10 µM concentration.
Final DMSO Concentration:
Ensure that the final concentration of DMSO in the cell culture medium does not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity.[1][2]
Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO as the experimental samples.[5]
Application to Cells:
Aspirate the old medium from the cells and replace it with the medium containing the desired concentration of Erythroxytriol P.[6]
Gently mix the plate or flask to ensure even distribution of the compound.
Incubate the cells under their normal culture conditions for the desired experimental duration.
Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing and using Erythroxytriol P in cell-based assays.
Gas chromatography-mass spectrometry analysis of Erythroxytriol P
For Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P is a diterpenoid natural product with the chemical formula C₂₀H₃₆O₃.[1] Diterpenoids are a class of organic compounds composed...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P is a diterpenoid natural product with the chemical formula C₂₀H₃₆O₃.[1] Diterpenoids are a class of organic compounds composed of four isoprene (B109036) units and are often found in plants, fungi, and marine organisms.[2] Due to their structural diversity, they exhibit a wide range of biological activities, making them of significant interest in drug discovery and development. The accurate and sensitive quantification of diterpenoids like Erythroxytriol P in various matrices is crucial for pharmacological and toxicological studies. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[3][4] This application note provides a detailed protocol for the analysis of Erythroxytriol P using GC-MS, including sample preparation, derivatization, and instrument parameters.
Experimental Protocols
Sample Preparation from Plant Matrix
This protocol outlines the extraction of Erythroxytriol P from a plant matrix, such as leaves or bark.
Weigh 1 gram of the dried, powdered plant material into a 50 mL centrifuge tube.
Add 20 mL of a methanol/dichloromethane (1:1, v/v) solvent mixture.
Vortex the mixture for 2 minutes to ensure thorough mixing.
Sonicate the sample for 30 minutes in an ultrasonic bath.
Centrifuge the mixture at 4000 rpm for 10 minutes.
Carefully decant the supernatant into a clean flask.
Repeat the extraction process (steps 2-6) on the plant residue two more times.
Combine all the supernatants.
Dry the combined extract over anhydrous sodium sulfate.
Filter the extract through a 0.22 µm syringe filter.
Evaporate the solvent to dryness under reduced pressure using a rotary evaporator at 40°C.
Reconstitute the dried extract in 1 mL of dichloromethane for derivatization.
Derivatization
Due to the presence of hydroxyl groups, Erythroxytriol P requires derivatization to increase its volatility and thermal stability for GC-MS analysis.[5][6] Silylation is a common derivatization technique for this purpose.[7]
Materials:
Dried sample extract (reconstituted in dichloromethane)
N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Transfer 100 µL of the reconstituted sample extract into a GC vial insert.
Evaporate the dichloromethane under a gentle stream of nitrogen.
Add 50 µL of pyridine to the dried extract.
Add 100 µL of BSTFA with 1% TMCS to the vial.
Cap the vial tightly and vortex for 1 minute.
Heat the vial at 70°C for 60 minutes in a heating block or oven.
Cool the vial to room temperature before GC-MS analysis.
GC-MS Instrumentation and Parameters
The following are suggested starting parameters for the GC-MS analysis of derivatized Erythroxytriol P. Optimization may be required based on the specific instrument and column used.
Parameter
Setting
Gas Chromatograph
Agilent 8890 GC or equivalent
Mass Spectrometer
Agilent 5977B MSD or equivalent
GC Column
HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas
Helium at a constant flow rate of 1.0 mL/min
Inlet Mode
Splitless
Inlet Temperature
280°C
Injection Volume
1 µL
Oven Program
Initial temperature 150°C, hold for 2 min, ramp at 10°C/min to 300°C, hold for 10 min
Transfer Line Temp.
290°C
Ion Source Temp.
230°C
Quadrupole Temp.
150°C
Ionization Mode
Electron Ionization (EI) at 70 eV
MS Scan Range
m/z 50-600
Data Acquisition
Full Scan
Data Presentation
The following tables present hypothetical quantitative data for the analysis of Erythroxytriol P in different plant extracts to demonstrate the application of the described method.
Table 1: Linearity of Erythroxytriol P Calibration Curve
Concentration (µg/mL)
Peak Area (Arbitrary Units)
1
15,234
5
76,170
10
151,987
25
380,543
50
758,991
100
1,521,045
R²
0.9995
Table 2: Precision and Accuracy of Erythroxytriol P Quantification
Spiked Concentration (µg/mL)
Measured Concentration (µg/mL) (Mean ± SD, n=3)
Accuracy (%)
Precision (RSD, %)
5
4.8 ± 0.3
96.0
6.3
20
20.7 ± 1.1
103.5
5.3
80
78.9 ± 3.5
98.6
4.4
Table 3: Quantification of Erythroxytriol P in Different Plant Samples
Plant Sample ID
Erythroxytriol P Concentration (µg/g of dry weight)
Sample A
125.6
Sample B
78.2
Sample C
Not Detected
Visualization
The following diagrams illustrate the experimental workflow for the GC-MS analysis of Erythroxytriol P.
Caption: Experimental workflow for Erythroxytriol P analysis.
Application Notes and Protocols for Cell Culture-Based Cytotoxicity Assays of Erythroxytriol P
For Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P is a natural product found in plants such as Erythroxylum cuneatum and Sapium discolor.[1] As with any novel compound being co...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P is a natural product found in plants such as Erythroxylum cuneatum and Sapium discolor.[1] As with any novel compound being considered for therapeutic applications, a thorough evaluation of its cytotoxic potential is a critical first step in the drug development process. These application notes provide a framework and detailed protocols for assessing the cytotoxicity of Erythroxytriol P using standard, robust cell culture-based assays.
The described assays measure different hallmarks of cell death, providing a multi-faceted understanding of the compound's effects on cells:
MTT Assay: Measures cell viability by assessing mitochondrial metabolic activity.[2]
Lactate (B86563) Dehydrogenase (LDH) Assay: Quantifies cytotoxicity by measuring the release of the cytosolic enzyme LDH from cells with damaged plasma membranes.[3][4]
Caspase-3/7 Assay: Detects apoptosis, or programmed cell death, by measuring the activity of key executioner caspases.[5][6]
By employing these three distinct methods, researchers can determine not only the dose-dependent toxicity of Erythroxytriol P but also gain preliminary insights into the potential mechanisms of cell death, such as necrosis or apoptosis.[7][8]
Experimental Workflow Overview
The general workflow for assessing the cytotoxicity of Erythroxytriol P involves treating cultured cells with the compound and subsequently measuring its effects using various assays. This multi-assay approach ensures a comprehensive evaluation of the compound's biological activity.
Caption: General experimental workflow for cytotoxicity assessment.
Data Presentation: Summarized Results
Quantitative data from the cytotoxicity assays should be tabulated to facilitate comparison and interpretation. The following tables represent example data for a hypothetical experiment using Erythroxytriol P on a cancer cell line (e.g., HeLa).
Table 1: Cell Viability by MTT Assay after 48-hour Treatment
Erythroxytriol P (µM)
Mean Absorbance (570 nm)
Std. Deviation
% Viability
0 (Vehicle Control)
1.254
0.088
100%
1
1.198
0.075
95.5%
10
0.981
0.061
78.2%
25
0.633
0.045
50.5%
50
0.315
0.029
25.1%
100
0.150
0.018
12.0%
IC50 (µM)
~24.5
Table 2: Membrane Integrity by LDH Release Assay after 48-hour Treatment
Erythroxytriol P (µM)
Mean Absorbance (490 nm)
Std. Deviation
% Cytotoxicity
0 (Spontaneous Release)
0.150
0.012
0%
1
0.162
0.015
1.5%
10
0.255
0.021
13.1%
25
0.480
0.035
41.3%
50
0.870
0.062
90.0%
100
0.950
0.071
100.0%
Max Release Control
0.970
0.055
100%
Table 3: Apoptosis Induction by Caspase-3/7 Activity Assay after 24-hour Treatment
Erythroxytriol P (µM)
Mean Luminescence (RLU)
Std. Deviation
Fold Change vs. Control
0 (Vehicle Control)
15,230
1,150
1.0
1
18,540
1,320
1.2
10
45,100
3,580
3.0
25
98,700
8,100
6.5
50
145,600
11,200
9.6
100
151,200
12,500
9.9
Experimental Protocols
Protocol 1: MTT Cell Viability Assay
This colorimetric assay is a quantitative method for determining cell viability based on the metabolic activity of mitochondria.[2][9] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product, which can be dissolved and quantified spectrophotometrically.
Caption: Principle of the MTT assay for cell viability.
Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)
96-well flat-bottom plates
Microplate reader
Procedure
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C, 5% CO₂.[10]
Compound Treatment: Prepare serial dilutions of Erythroxytriol P in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.
Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.
MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well.[11]
Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.
Solubilization: Carefully remove the medium. Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 value (the concentration of compound that inhibits 50% of cell growth).
Protocol 2: LDH Cytotoxicity Assay
This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[3][4] The released LDH catalyzes a reaction that results in a colored formazan product, which is proportional to the number of lysed cells.[3][12]
Materials
Cell cultures treated with Erythroxytriol P as described above
Commercially available LDH Cytotoxicity Assay Kit (containing LDH substrate, cofactor, and diaphorase)
Lysis Buffer (for maximum LDH release control)
Stop Solution (if required by the kit)
96-well flat-bottom plates
Microplate reader
Procedure
Prepare Controls: Set up the following controls on the treatment plate:
Spontaneous LDH Release: Wells with untreated cells.
Maximum LDH Release: Wells with untreated cells, to which Lysis Buffer (e.g., 10X Triton X-100) will be added.
Background: Wells with medium only.
Sample Collection: After the treatment incubation period, carefully transfer 50 µL of supernatant from each well to a new 96-well plate.
Maximum Release Lysis: Add 10 µL of Lysis Buffer to the "Maximum LDH Release" control wells. Incubate for 45 minutes at 37°C. After incubation, transfer 50 µL of supernatant from these wells to the new plate.
Reaction Setup: Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions. Add 50 µL of the Reaction Mixture to each well of the new plate containing the supernatants.
Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[3]
Stop Reaction: Add 50 µL of Stop Solution to each well (if applicable for the kit).
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[3]
Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cytotoxicity using the following formula:
% Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100
This assay measures the activity of caspases-3 and -7, which are key executioner enzymes in the apoptotic pathway.[13] The assay utilizes a substrate (e.g., a DEVD peptide sequence) conjugated to a reporter molecule (e.g., aminoluciferin).[5] When cleaved by active caspase-3/7, the reporter is released, generating a luminescent or fluorescent signal proportional to the amount of apoptosis.[5][14]
Materials
Cell cultures treated with Erythroxytriol P
Commercially available Caspase-Glo® 3/7 Assay Kit or similar
Opaque-walled 96-well plates (for luminescence)
Luminometer or fluorescence microplate reader
Procedure
Plate Setup: Seed and treat cells with Erythroxytriol P in opaque-walled 96-well plates as described in the MTT protocol. It is crucial to include vehicle controls and no-cell background controls.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. Allow it to equilibrate to room temperature before use.
Reagent Addition: Remove the plate from the incubator and allow it to cool to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.
Incubation: Mix the contents of the wells by gentle shaking on an orbital shaker for 30-60 seconds. Incubate the plate at room temperature for 1-3 hours, protected from light.
Signal Measurement: Measure the luminescence of each well using a plate-reading luminometer.
Data Analysis: Subtract the average background reading from all sample readings. Calculate the fold change in caspase activity by dividing the net luminescence of treated samples by the net luminescence of the vehicle control.
Potential Signaling Pathway Involvement
While the specific molecular targets of Erythroxytriol P are unknown, many natural cytotoxic compounds induce apoptosis through intrinsic or extrinsic pathways that converge on the activation of executioner caspases like Caspase-3 and Caspase-7.[15] Investigating this pathway is a logical next step if the Caspase-3/7 assay yields positive results.
Caption: Simplified model of potential apoptotic signaling pathways.
Application Notes: High-Throughput Screening Methods for Erythroxytriol P Analogues
For Researchers, Scientists, and Drug Development Professionals Introduction Erythroxytriol P and its analogues belong to the diterpenoid class of natural products. Diterpenoids are known for a wide range of biological a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Erythroxytriol P and its analogues belong to the diterpenoid class of natural products. Diterpenoids are known for a wide range of biological activities, including anti-inflammatory, antioxidant, and cytotoxic effects.[1][2][3] This structural class represents a promising starting point for the discovery of novel therapeutic agents. High-throughput screening (HTS) is an essential methodology in drug discovery that allows for the rapid evaluation of large libraries of compounds to identify "hits" that modulate a specific biological target or pathway.[4][5]
These application notes provide detailed protocols for a primary screening cascade designed to identify and characterize the biological activities of Erythroxytriol P analogues. The proposed workflow involves a primary screen to identify activators of the cytoprotective Nrf2 signaling pathway, followed by a counter-screen to eliminate cytotoxic compounds, enabling the selection of promising candidates for further development.
Proposed Screening Strategy
The primary goal is to identify compounds that activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a key regulator of cellular antioxidant and anti-inflammatory responses.[6][7] Compounds that show activity in the primary assay will then be subjected to a cytotoxicity assay to assess their effect on cell viability. This two-step process helps to distinguish specific Nrf2 activators from compounds that may produce a signal due to off-target toxicity.
Caption: High-level workflow for screening Erythroxytriol P analogues.
Signaling Pathway of Interest: The Keap1-Nrf2-ARE Axis
The Keap1-Nrf2 pathway is a central regulator of cellular defense against oxidative and electrophilic stress.[6] Under basal conditions, the transcription factor Nrf2 is bound in the cytoplasm by its repressor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the proteasome. Upon exposure to activators (such as certain small molecules), Keap1 undergoes a conformational change, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous cytoprotective genes, initiating their transcription.[6][7] Pharmacological activation of Nrf2 is a promising therapeutic strategy for diseases involving oxidative stress and inflammation.[7]
Caption: The Keap1-Nrf2-ARE signaling pathway.
Protocol 1: Primary HTS for Nrf2-ARE Pathway Activators
This protocol describes a cell-based reporter gene assay to identify compounds that activate the Nrf2 pathway. The assay utilizes a cell line stably transfected with a luciferase reporter gene under the control of an ARE promoter.[6]
Experimental Workflow
Caption: Workflow for the Nrf2-ARE luciferase reporter assay.
Methodology
Cell Line : AREc32 cells, which are derived from MCF7 human breast cancer cells, stably transfected with a luciferase reporter gene construct driven by AREs.[6]
Materials :
AREc32 cells
DMEM/F-12 medium with 10% FBS, 1% Penicillin-Streptomycin, and G418 (for selection)
White, solid-bottom 384-well assay plates
Erythroxytriol P analogue library dissolved in DMSO
Positive Control: Sulforaphane or tBHQ
Negative Control: 0.1% DMSO vehicle
Luciferase assay reagent (e.g., Bright-Glo™)
Luminometer plate reader
Procedure :
Cell Seeding : Culture AREc32 cells to ~80% confluency. Trypsinize and resuspend cells in fresh medium to a density of 2.5 x 10⁵ cells/mL. Dispense 40 µL of the cell suspension (10,000 cells) into each well of a 384-well plate.
Incubation : Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Addition : Using an automated liquid handler, add 40 nL of the Erythroxytriol P analogues (from a 10 mM stock) to the appropriate wells for a final concentration of 10 µM. Add positive and negative controls to designated wells on each plate.
Compound Incubation : Incubate the plates for another 24 hours at 37°C in a 5% CO₂ incubator.
Luminescence Reading : Equilibrate the plates and the luciferase assay reagent to room temperature. Add 25 µL of the reagent to each well.
Data Acquisition : Shake the plates for 2 minutes to ensure cell lysis and signal stabilization. Read the luminescence signal on a compatible plate reader.
Data Analysis :
The activity of each compound is calculated as "Fold Induction" over the negative control (DMSO).
Assay quality is monitored using the Z'-factor, calculated from the positive and negative controls on each plate. A Z'-factor ≥ 0.5 is considered robust for HTS.[8]
Data Presentation: Primary Screen Results
Compound ID
Conc. (µM)
Luminescence (RLU)
Fold Induction (vs. DMSO)
Z'-Factor (Plate)
Hit Status
DMSO (Negative)
N/A
15,000
1.0
0.78
-
Sulforaphane (Positive)
5
210,000
14.0
0.78
-
EP-Analog-001
10
18,000
1.2
0.78
No
EP-Analog-002
10
240,000
16.0
0.78
Yes
EP-Analog-003
10
90,000
6.0
0.78
Yes
Protocol 2: Counter-Screen for Cytotoxicity
This protocol describes a cell-based assay to measure the cytotoxicity of the "hit" compounds identified in the primary screen. The resazurin (B115843) (Alamar Blue) assay is a common, fluorescence-based method used to quantify cell viability.[9]
Experimental Workflow
Caption: Workflow for the resazurin-based cytotoxicity assay.
Methodology
Cell Line : A relevant cell line such as HepG2 (human liver cancer cell line) is often used for toxicity screening.
Materials :
HepG2 cells
MEM medium with 10% FBS and 1% Penicillin-Streptomycin
Clear-bottom, black-walled 384-well assay plates
Hit compounds from primary screen, dissolved in DMSO
Positive Control: Doxorubicin or another known cytotoxic agent
Negative Control: 0.1% DMSO vehicle
Resazurin sodium salt solution (1 mg/mL in PBS)
Fluorescence plate reader (Ex/Em: ~560/590 nm)
Procedure :
Cell Seeding : Seed HepG2 cells in 384-well plates at a density of 5,000 cells per well in 40 µL of medium.
Incubation : Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Addition : Add hit compounds at the same concentration used in the primary screen (e.g., 10 µM). Include positive and negative controls.
Compound Incubation : Incubate for 24 hours at 37°C.
Reagent Addition : Add 5 µL of resazurin solution to each well.
Final Incubation : Incubate for 1-4 hours at 37°C, protected from light, until the negative control wells turn pink/purple.
Data Acquisition : Read fluorescence at an excitation of ~560 nm and an emission of ~590 nm.
Data Analysis :
Cell viability is calculated as a percentage relative to the negative control (DMSO), after subtracting the background fluorescence (media only wells).
Compounds that reduce cell viability below a certain threshold (e.g., 80%) are flagged as cytotoxic and may be deprioritized.
Data Presentation: Cytotoxicity Results for Primary Hits
Compound ID
Conc. (µM)
Fluorescence (RFU)
% Cell Viability (vs. DMSO)
Cytotoxic Flag
DMSO (Negative)
N/A
45,000
100%
No
Doxorubicin (Positive)
1
5,000
11%
Yes
EP-Analog-002
10
4,500
10%
Yes
EP-Analog-003
10
43,200
96%
No
Conclusion and Next Steps
This HTS cascade provides a robust framework for identifying Erythroxytriol P analogues that act as non-toxic activators of the Nrf2 pathway. Compounds that are confirmed as active and non-toxic (e.g., EP-Analog-003) should be advanced to the next stage of the drug discovery process.[10] This includes dose-response studies to determine potency (EC₅₀ for Nrf2 activation and CC₅₀ for cytotoxicity), followed by secondary assays to confirm the mechanism of action, such as measuring the expression of Nrf2 target genes (e.g., NQO1) via qPCR.[6] Further characterization in more complex, disease-relevant models would then be warranted for the most promising lead candidates.
Improving the yield of Erythroxytriol P chemical synthesis
Technical Support Center: Synthesis of erythro-Triols Disclaimer: The chemical compound "Erythroxytriol P" was not found in publicly available scientific literature. This guide provides information on the synthesis of er...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: Synthesis of erythro-Triols
Disclaimer: The chemical compound "Erythroxytriol P" was not found in publicly available scientific literature. This guide provides information on the synthesis of erythro-triols, a class of compounds with a specific stereochemical arrangement that the requested name implies. The methodologies, troubleshooting, and frequently asked questions are based on established principles of organic chemistry for the synthesis of such polyol compounds.
This technical support center is designed for researchers, scientists, and drug development professionals to address common issues encountered during the chemical synthesis of erythro-triols.
Frequently Asked Questions (FAQs)
Q1: What does the erythro stereochemistry in an erythro-triol refer to?
A1: The terms erythro and threo are used to describe the relative stereochemistry of molecules with two adjacent chiral centers. In a Fischer projection, if two identical or similar substituents on the adjacent chiral carbons are on the same side, the configuration is referred to as erythro.[1][2] For acyclic molecules, this is often visualized in a zig-zag conformation where the main chain is in the plane of the paper; if the two substituents are on the same side of the plane, it is termed syn, which corresponds to the erythro configuration.[2]
Q2: What are the common starting materials for the synthesis of erythro-triols?
A2: Common starting materials include alkenes, particularly allylic alcohols, which can be converted to triols via dihydroxylation.[3][4] Another approach involves using racemic Baylis-Hillman adducts which can be converted to enantiopure triols.[5]
Q3: Which synthetic methods are typically used to achieve erythro selectivity?
A3: Syn-dihydroxylation of an alkene is a primary method for generating an erythro arrangement of two hydroxyl groups. Reagents such as osmium tetroxide (OsO₄) and potassium permanganate (B83412) (KMnO₄) are commonly used for this transformation, as they lead to the addition of two hydroxyl groups to the same face of the double bond.[6][7][8][9]
Q4: How can I improve the yield of my erythro-triol synthesis?
A4: Improving the yield often involves optimizing reaction conditions. This includes careful control of temperature, choice of solvent, and the specific reagents used. For dihydroxylation reactions, using a catalytic amount of osmium tetroxide with a co-oxidant like N-methylmorpholine N-oxide (NMO) can improve efficiency and reduce costs and toxicity.[8] Purification methods, such as chromatography, are also crucial for isolating the desired product from byproducts and unreacted starting materials.
Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Low Yield of Triol Product
- Incomplete reaction. - Suboptimal reaction temperature. - Degradation of the product. - Inefficient purification.
- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). - Adjust the temperature; some reactions require cooling to prevent side reactions, while others may need heating. - Ensure the workup procedure is not too harsh (e.g., avoid strong acids or bases if the product is sensitive). - Optimize the chromatography conditions (e.g., solvent system, column packing).
Poor erythro Selectivity (Formation of threo isomer)
- The chosen synthetic route does not favor syn-addition. - The reaction mechanism has competing pathways.
- For dihydroxylation of alkenes, use reagents known for syn-addition like OsO₄ or cold, dilute KMnO₄.[6][7][8] - Consider a different synthetic strategy that allows for better stereocontrol.
Formation of Byproducts
- Over-oxidation of the starting material or product. - Side reactions due to reactive functional groups.
- If using a strong oxidizing agent like KMnO₄, carefully control the reaction time and temperature to avoid cleavage of the carbon-carbon bond.[6] - Protect sensitive functional groups in the starting material before carrying out the synthesis.
Difficulty in Product Isolation
- High polarity of the triol product. - Similar polarity of the product and byproducts.
- Use a more polar solvent system for chromatography. - Consider derivatizing the hydroxyl groups (e.g., as acetals) to make the product less polar and easier to purify, followed by deprotection.
Experimental Protocols
Protocol 1: syn-Dihydroxylation of an Allylic Alcohol using Osmium Tetroxide
This protocol describes a general procedure for the syn-dihydroxylation of a generic allylic alcohol to form an erythro-1,2,3-triol.
Materials:
Allylic alcohol
N-methylmorpholine N-oxide (NMO)
Osmium tetroxide (OsO₄) solution (e.g., 2.5% in t-butanol)
Addressing solubility issues of Erythroxytriol P in aqueous solutions
For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility issues of Erythroxytriol P in aque...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility issues of Erythroxytriol P in aqueous solutions. Given that Erythroxytriol P is a lipophilic diterpenoid natural product, it is expected to have low aqueous solubility. The following information is designed to help you overcome common challenges encountered during your experiments.
Frequently Asked Questions (FAQs)
Q1: I've added Erythroxytriol P to my aqueous buffer, but it won't dissolve. What is happening?
A1: Erythroxytriol P is a hydrophobic (lipophilic) compound. Such compounds have a low affinity for water and tend to aggregate in aqueous environments to minimize contact with polar water molecules. For a compound to dissolve, the energy required to break its crystal lattice structure and create a space in the solvent must be balanced by the energy released upon its solvation. For hydrophobic compounds like Erythroxytriol P in water, this energy balance is often unfavorable, leading to poor solubility.
Q2: I managed to dissolve Erythroxytriol P in an organic solvent first, but it precipitated when I added my aqueous buffer. Why?
A2: This is a common issue known as "salting out" or precipitation due to a drastic change in solvent polarity. When a concentrated stock of a hydrophobic compound in a water-miscible organic solvent (like DMSO or ethanol) is diluted into an aqueous solution, the overall solvent environment becomes much more polar. This reduces the solubility of the hydrophobic compound, causing it to precipitate out of the solution.
Q3: Can I dissolve Erythroxytriol P directly in my aqueous experimental buffer?
A3: Direct dissolution in aqueous buffers is not recommended due to Erythroxytriol P's inherent hydrophobicity. It is advisable to first prepare a concentrated stock solution in a suitable organic solvent.
Q4: What is the recommended organic solvent for preparing an Erythroxytriol P stock solution?
A4: Based on available data, Erythroxytriol P is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1] For biological experiments, high-purity, anhydrous DMSO is a commonly used solvent for preparing concentrated stock solutions of hydrophobic compounds.
Q5: How should I store my Erythroxytriol P stock solution?
A5: Stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles. For long-term stability, store these aliquots at -20°C or -80°C, protected from light. It is best practice to prepare fresh working solutions from the stock on the day of the experiment.
Troubleshooting Guide for Erythroxytriol P Solubility
If you are encountering issues with the solubility of Erythroxytriol P, follow this step-by-step troubleshooting guide.
Step 1: Initial Dissolution Attempts
Before moving to more complex methods, ensure you have covered the basics:
Agitation: Vigorously vortex or stir the solution.
Gentle Warming: Gently warm the solution. Be cautious with temperature-sensitive compounds.
Sonication: Use a bath sonicator to break apart compound aggregates and increase the surface area for dissolution.
If these methods are unsuccessful, proceed to the following formulation strategies.
Step 2: Formulation Strategies for Enhanced Aqueous Solubility
The following tables summarize common techniques to improve the aqueous solubility of hydrophobic compounds. Note: Quantitative data for Erythroxytriol P is not available in the public domain. The data presented below is for other poorly soluble compounds and serves as a representative example of the potential efficacy of these methods.
Table 1: Solubility Enhancement Using Co-solvents
Co-solvents are water-miscible organic solvents that, when added to water, can increase the solubility of hydrophobic compounds by reducing the polarity of the solvent system.[2][3][4][5][6]
Co-solvent
Typical Concentration Range (% v/v) in final solution
Example Compound
Fold Increase in Aqueous Solubility (Approx.)
DMSO
0.1 - 5%
Paclitaxel
Up to 500-fold
Ethanol
1 - 10%
Ibuprofen
Varies with concentration
PEG 400
5 - 20%
Simvastatin
Significant increase
Propylene Glycol
5 - 20%
Diazepam
Up to 10-fold
Table 2: Solubility Enhancement Using Surfactants
Surfactants form micelles in aqueous solutions that can encapsulate hydrophobic compounds, thereby increasing their apparent solubility.[7]
Table 3: Solubility Enhancement Using Cyclodextrins
Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic outer surface. They can form inclusion complexes with hydrophobic molecules, increasing their water solubility.[9][10][11]
Protocol 1: General Method for Determining Aqueous Solubility (Shake-Flask Method)
This protocol outlines the "gold standard" thermodynamic solubility assay.[12]
Preparation: Add an excess amount of Erythroxytriol P powder to a known volume of the aqueous buffer (e.g., PBS, pH 7.4) in a sealed vial.
Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached. A shaker or rotator is recommended.
Separation: Separate the undissolved solid from the solution. This can be done by centrifugation followed by careful collection of the supernatant, or by filtration through a 0.22 µm filter.
Quantification: Dilute the clear supernatant with a suitable solvent (e.g., acetonitrile (B52724) or methanol) and quantify the concentration of dissolved Erythroxytriol P using a suitable analytical method, such as HPLC-UV or LC-MS. A standard calibration curve of Erythroxytriol P should be prepared for accurate quantification.[13]
Protocol 2: Solubility Enhancement using a Co-solvent
Stock Solution Preparation: Prepare a high-concentration stock solution of Erythroxytriol P in a water-miscible organic solvent (e.g., 10 mM in DMSO).
Working Solution Preparation: Add the stock solution dropwise to the vortexing aqueous buffer to achieve the desired final concentration of Erythroxytriol P. The final concentration of the co-solvent should be kept to a minimum, typically below 1% (v/v) for most cell-based assays, to avoid solvent toxicity.
Observation: Visually inspect the solution for any signs of precipitation. If the solution remains clear, it can be used for the experiment. If precipitation occurs, the final concentration of Erythroxytriol P may be above its solubility limit in the co-solvent/buffer mixture.
Protocol 3: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)
This method is suitable for poorly water-soluble compounds.[14][15]
Mixing: Place a specific molar ratio of cyclodextrin (e.g., HP-β-CD) and Erythroxytriol P in a mortar.
Kneading: Add a small amount of a suitable solvent (e.g., a water/ethanol mixture) to the powder mixture to form a paste. Knead the paste thoroughly for 30-60 minutes.
Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) or under vacuum to obtain a solid powder.
Reconstitution: The resulting powder, which contains the Erythroxytriol P-cyclodextrin inclusion complex, can then be dissolved in the aqueous buffer for your experiment.
Visualizations
Troubleshooting Workflow for Solubility Issues
Caption: A logical workflow for troubleshooting solubility issues.
Experimental Workflow for Solubility Testing
Caption: A standard workflow for determining aqueous solubility.
Stability problems of Erythroxytriol P in different solvents
This technical support center provides guidance and answers to frequently asked questions regarding the stability of Erythroxytriol P in various solvents. The information is intended for researchers, scientists, and prof...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance and answers to frequently asked questions regarding the stability of Erythroxytriol P in various solvents. The information is intended for researchers, scientists, and professionals in drug development to troubleshoot and design robust experiments.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can affect the stability of Erythroxytriol P in a solution?
A1: The stability of a compound like Erythroxytriol P in solution is influenced by several factors. The most common include:
pH: The acidity or alkalinity of the solvent can catalyze degradation reactions. For many organic molecules, stability is optimal within a narrow pH range.
Solvent Type: The polarity and protic/aprotic nature of the solvent can impact stability. For instance, aqueous solutions can lead to hydrolysis, while certain organic solvents might be more inert.
Temperature: Higher temperatures generally accelerate the rate of chemical degradation.
Light Exposure: Photodegradation can occur if the compound is sensitive to specific wavelengths of light.
Oxygen: The presence of dissolved oxygen can lead to oxidative degradation.
Q2: How do I select an appropriate solvent to maximize the stability of Erythroxytriol P?
A2: Solvent selection is critical for maintaining the integrity of your compound. Consider the following steps:
Review Literature: Check for any published data on Erythroxytriol P or structurally similar compounds for compatible solvents.
Consider Polarity: Match the polarity of the solvent with Erythroxytriol P to ensure good solubility, which can sometimes indirectly influence stability.
Preliminary Screening: If no data is available, perform a small-scale, short-term stability study with a few common laboratory solvents (e.g., water, saline, phosphate (B84403) buffers at different pHs, ethanol, DMSO, acetonitrile).
Analyze for Degradation: Use an analytical technique like High-Performance Liquid Chromatography (HPLC) to monitor for the appearance of degradation products.
Q3: What are the typical signs that Erythroxytriol P might be degrading in my experiment?
A3: Degradation can manifest in several ways:
Visual Changes: A change in color or the appearance of precipitate in the solution.
Chromatographic Changes: When analyzing by techniques like HPLC, you may observe:
A decrease in the peak area of the parent compound (Erythroxytriol P).
The appearance of new peaks corresponding to degradation products.[1]
A shift in the retention time of the parent peak.
Functional Changes: A decrease or loss of the expected biological or chemical activity of the compound.
Q4: What is a forced degradation study and why is it important for Erythroxytriol P?
A4: A forced degradation or stress study involves intentionally exposing the compound to harsh conditions (e.g., high temperature, extreme pH, strong light, oxidizing agents) to accelerate its degradation.[2] This is a crucial part of drug development and stability testing for several reasons:
Identifies Degradation Pathways: It helps to understand how the compound is likely to degrade under various conditions.
Develops Stability-Indicating Methods: The information is used to develop and validate analytical methods (like HPLC) that can accurately measure the compound in the presence of its degradation products.[3]
Informs Formulation and Storage: The results guide the development of stable formulations and recommend appropriate storage conditions.
Troubleshooting Guide: Stability Issues with Erythroxytriol P
Problem 1: My Erythroxytriol P is showing rapid degradation in an aqueous buffer. What are my options?
Possible Cause & Solution:
pH-mediated Hydrolysis: Erythroxytriol P may be unstable at the current pH of your buffer.
Troubleshooting Step: Conduct a pH stability screen by preparing solutions in a range of buffers (e.g., pH 3, 5, 7.4, 9). Monitor the stability over time using HPLC to identify the optimal pH range. For some compounds, acidic conditions can be less degrading than alkaline conditions.[1]
Example: Studies on other compounds have shown that degradation can be significantly faster at alkaline pH compared to acidic or neutral pH.[1][4]
Oxidation: Dissolved oxygen in the aqueous buffer could be causing oxidative degradation.
Troubleshooting Step: Prepare your buffers with degassed water and consider purging the solution and the headspace of your vial with an inert gas like nitrogen or argon. The addition of antioxidants could also be explored, but potential interactions with Erythroxytriol P must be evaluated.
Problem 2: I'm observing multiple new peaks in my HPLC chromatogram after storing my Erythroxytriol P stock solution for a week. What does this mean?
Possible Cause & Solution:
Compound Degradation: The new peaks are likely degradation products of Erythroxytriol P.
Troubleshooting Step 1: Confirm Degradation: Re-analyze a freshly prepared standard of Erythroxytriol P to ensure the new peaks are not an artifact of the analytical system. Compare the chromatograms; the presence of new peaks in the stored sample that are absent in the fresh sample confirms degradation.[1]
Temperature: If stored at room temperature, try storing at 4°C or -20°C.
Light: If stored in clear vials, switch to amber vials to protect from light.
Solvent: The solvent itself may be promoting degradation. Consider preparing smaller, single-use aliquots of your stock solution and storing them at a low temperature to minimize freeze-thaw cycles.
Data on Compound Stability in Different Solvents
While specific data for Erythroxytriol P is not available, the following tables, based on studies of other organic compounds, illustrate how stability can be presented and interpreted.
Table 1: Effect of pH on the Degradation of a Compound in Aqueous Solution
pH
% Degradation after 24 hours
3.0
5%
5.0
15%
7.4
30%
9.0
65%
This table exemplifies how a compound's degradation can increase with rising pH.
Table 2: Degradation Rate Constants of a Compound in Various Solvents
Solvent
Apparent First-Order Rate Constant (kobs) min-1
1-Butanol
1.24 x 10-4
Acetonitrile
2.04 x 10-4
Water (pH 7.5)
0.69 x 10-4
Water (pH 12.0)
19.50 x 10-4
Data adapted from a study on Moxifloxacin (B1663623), illustrating the impact of solvent type and pH on degradation kinetics.[4][5]
Experimental Protocols
Protocol: General Stability Assessment of Erythroxytriol P using HPLC
This protocol outlines a general procedure for evaluating the stability of Erythroxytriol P in a specific solvent.
Overcoming challenges in Erythroxytriol P quantification in biological samples
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Erythroxytriol P in b...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Erythroxytriol P in biological samples. Our aim is to help you overcome common challenges and ensure the development of robust and reliable bioanalytical methods.
Frequently Asked Questions (FAQs)
Q1: What are the most common challenges encountered when quantifying Erythroxytriol P in biological matrices like plasma or urine?
The primary challenges in the quantification of Erythroxytriol P include:
Matrix Effects: Interference from endogenous components of the biological sample can suppress or enhance the ionization of Erythroxytriol P, leading to inaccurate and imprecise results.[1][2][3]
Low Recovery: Inefficient extraction of Erythroxytriol P from the biological matrix during sample preparation can result in poor sensitivity and underestimation of its concentration.
Poor Sensitivity: The low endogenous or administered concentrations of Erythroxytriol P may be below the limit of detection of the analytical method.
Analyte Stability: Degradation of Erythroxytriol P during sample collection, storage, or processing can lead to variable and inaccurate measurements.
Lack of a Suitable Internal Standard: An appropriate internal standard is crucial for correcting for variability in sample preparation and instrument response.
Q2: How can I minimize matrix effects in my Erythroxytriol P assay?
Minimizing matrix effects is critical for accurate quantification.[1][3] Strategies include:
Effective Sample Preparation: Employing more rigorous sample cleanup techniques like solid-phase extraction (SPE) instead of simple protein precipitation (PPT) can remove a larger portion of interfering matrix components.[2]
Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate Erythroxytriol P from co-eluting matrix components is a key strategy.[3] This can involve adjusting the gradient, changing the column chemistry, or using a different mobile phase.
Use of a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) internal standard for Erythroxytriol P is the gold standard as it co-elutes and experiences similar matrix effects, providing the most accurate correction.
Matrix-Matched Calibrators and Quality Controls: Preparing calibration standards and quality control samples in the same biological matrix as the study samples can help to compensate for consistent matrix effects.
Q3: What should I do if I'm observing low recovery of Erythroxytriol P?
Low recovery is often related to the sample preparation method. To troubleshoot this:
Optimize Extraction Solvent: Experiment with different organic solvents or solvent mixtures for liquid-liquid extraction (LLE) or protein precipitation to find the optimal conditions for Erythroxytriol P solubility.
Adjust pH: The pH of the sample can significantly impact the extraction efficiency of ionizable compounds. Test a range of pH values for your extraction solvent.
Evaluate Different SPE Sorbents: If using solid-phase extraction, screen different sorbent chemistries (e.g., reversed-phase, ion-exchange) to find one that effectively retains and elutes Erythroxytriol P.
Check for Protein Binding: Erythroxytriol P may bind to plasma proteins. Techniques to disrupt protein binding, such as the addition of an organic solvent or altering the pH, should be evaluated.
Troubleshooting Guide
Issue 1: Poor Peak Shape and Chromatography
Potential Cause
Troubleshooting Steps
Inappropriate Column Chemistry
Screen different C18 columns from various manufacturers or consider alternative chemistries like phenyl-hexyl or cyano phases.
Suboptimal Mobile Phase
Optimize the mobile phase composition. For reversed-phase chromatography, adjust the organic solvent (acetonitrile vs. methanol) and the pH of the aqueous phase. Test different additives like formic acid or ammonium (B1175870) formate.[4]
Injection Solvent Incompatibility
Ensure the injection solvent is compatible with the initial mobile phase conditions to prevent peak distortion. Ideally, the injection solvent should be weaker than the mobile phase.
Column Overloading
Reduce the injection volume or the concentration of the sample.
Column Contamination
Implement a robust column washing step in your gradient to remove strongly retained matrix components.[4] If necessary, flush the column with a strong solvent or replace it.
Issue 2: High Variability in Results (Poor Precision)
Potential Cause
Troubleshooting Steps
Inconsistent Sample Preparation
Automate liquid handling steps where possible. Ensure thorough vortexing and centrifugation. Pay close attention to consistent timing for each step.
Analyte Instability
Investigate the stability of Erythroxytriol P in the biological matrix at different temperatures (room temperature, 4°C, -80°C) and through freeze-thaw cycles. Add stabilizers if necessary.
Instrument Fluctuation
Perform system suitability tests before each analytical run to ensure the LC-MS/MS system is performing consistently. Monitor for fluctuations in pump pressure and spray stability.
Improper Internal Standard Use
Ensure the internal standard is added at a consistent concentration to all samples, calibrators, and QCs at the beginning of the sample preparation process.
Experimental Protocols
Protocol 1: Sample Preparation of Plasma Samples using Protein Precipitation (PPT)
To 100 µL of plasma sample, calibrator, or QC, add 200 µL of ice-cold acetonitrile (B52724) containing the internal standard.
Vortex for 1 minute to precipitate proteins.
Centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the initial mobile phase.
Vortex for 30 seconds and inject onto the LC-MS/MS system.
Protocol 2: LC-MS/MS Analysis of Erythroxytriol P
Liquid Chromatography:
Column: C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 2 minutes.
Erythroxytriol P: [M+H]+ → Fragment 1, [M+H]+ → Fragment 2
Internal Standard: [M+H]+ → Fragment
Quantitative Data Summary
The following tables summarize hypothetical data from a method development experiment for Erythroxytriol P, comparing two different sample preparation techniques.
Table 1: Recovery of Erythroxytriol P
Sample Preparation Method
Low QC (10 ng/mL)
Medium QC (100 ng/mL)
High QC (1000 ng/mL)
Protein Precipitation (PPT)
85.2%
88.1%
86.5%
Solid-Phase Extraction (SPE)
95.7%
97.2%
96.3%
Table 2: Matrix Effect for Erythroxytriol P
Sample Preparation Method
Low QC (10 ng/mL)
Medium QC (100 ng/mL)
High QC (1000 ng/mL)
Protein Precipitation (PPT)
75.4% (Ion Suppression)
78.9% (Ion Suppression)
80.1% (Ion Suppression)
Solid-Phase Extraction (SPE)
98.1%
99.5%
101.2%
Visualizations
Caption: Experimental workflow for Erythroxytriol P quantification.
Caption: Troubleshooting logic for Erythroxytriol P assay issues.
Technical Support Center: Refining Erythroxytriol P Dosage for In Vivo Animal Studies
This technical support center provides guidance for researchers, scientists, and drug development professionals on refining the dosage of Erythroxytriol P for in vivo animal studies. Given the limited publicly available...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on refining the dosage of Erythroxytriol P for in vivo animal studies. Given the limited publicly available data on Erythroxytriol P, this guide synthesizes information from studies on extracts of Erythroxylum cuneatum, a plant source of the compound, and general principles of preclinical animal research.
Frequently Asked Questions (FAQs)
Q1: What is a reasonable starting dose for Erythroxytriol P in a rodent model?
Q2: What is the most appropriate route of administration for Erythroxytriol P in animal studies?
A2: The optimal route of administration will depend on the physicochemical properties of Erythroxytriol P (e.g., solubility) and the objectives of your study. Common routes for preclinical studies include oral (PO), intraperitoneal (IP), subcutaneous (SC), and intravenous (IV). For initial studies with a novel compound where oral bioavailability is unknown, parenteral routes such as IP or IV are often used to ensure systemic exposure. Given that Erythroxytriol P is a natural product, its solubility in aqueous vehicles should be determined to select an appropriate formulation.
Q3: What are the potential toxicological effects of Erythroxytriol P to monitor in my animal studies?
A3: While specific toxicological data for Erythroxytriol P is scarce, its origin from the Erythroxylum genus, known for psychoactive compounds, suggests that central nervous system (CNS) effects should be monitored.[3] In an acute toxicity study of E. cuneatum extracts, signs of toxicity leading to lethality were observed at higher doses.[1][2] Therefore, it is essential to monitor animals for any behavioral changes, signs of neurotoxicity (e.g., tremors, ataxia, sedation), as well as general signs of distress (e.g., weight loss, changes in food and water intake, ruffled fur). A comprehensive toxicological evaluation should include daily clinical observations, body weight measurements, and, at the study endpoint, gross necropsy and histopathological analysis of key organs.
Q4: How can I troubleshoot unexpected results or adverse events in my in vivo study with Erythroxytriol P?
A4: Unexpected results or adverse events can arise from various factors, including incorrect dosage, inappropriate route of administration, or unforeseen biological effects of the compound. A systematic troubleshooting approach is recommended. This can involve verifying the formulation and dose calculations, reviewing the administration technique, and carefully observing the animals for any specific clinical signs that might indicate the nature of the adverse event. The troubleshooting diagram below provides a logical workflow for addressing common issues.
Data Presentation
Table 1: Summary of In Vivo Data from Erythroxylum cuneatum Leaf Extracts
Disclaimer: The data presented above is for crude extracts of Erythroxylum cuneatum and not for purified Erythroxytriol P. This information should be used as a preliminary guide and adapted with caution for studies with the pure compound.
Experimental Protocols
Protocol 1: Dose-Range Finding Study in Mice
Objective: To determine a range of tolerated doses of Erythroxytriol P for subsequent efficacy studies.
Animals: Male or female ICR mice, 8-10 weeks old.
Compound Preparation: Prepare a stock solution of Erythroxytriol P in a suitable vehicle (e.g., saline, 5% DMSO/5% Tween 80 in saline). The final injection volume should not exceed 10 mL/kg.
Experimental Groups:
Group 1: Vehicle control
Group 2: 10 mg/kg Erythroxytriol P
Group 3: 30 mg/kg Erythroxytriol P
Group 4: 100 mg/kg Erythroxytriol P
Group 5: 300 mg/kg Erythroxytriol P
Procedure:
Administer a single dose of Erythroxytriol P or vehicle via the chosen route (e.g., intraperitoneal injection).
Observe animals continuously for the first 4 hours post-dosing for any clinical signs of toxicity.
Record clinical observations and body weights daily for 14 days.
Endpoint: Determine the maximum tolerated dose (MTD), defined as the highest dose that does not cause significant morbidity or more than 10% body weight loss.
Protocol 2: Acute Toxicity (LD50) Study in Mice (Up-and-Down Procedure)
Objective: To determine the median lethal dose (LD50) of Erythroxytriol P.
Animals: Female ICR mice, 8-10 weeks old.
Procedure:
Administer a single dose of Erythroxytriol P to one animal at the starting dose (e.g., 1/10th of the estimated LD50 from the dose-range finding study).
Observe the animal for 48 hours.
If the animal survives, the dose for the next animal is increased by a factor (e.g., 1.5-2.0).
If the animal dies, the dose for the next animal is decreased by the same factor.
Continue this procedure until the criteria for stopping are met (e.g., a sufficient number of dose reversals have occurred).
Data Analysis: Calculate the LD50 using appropriate statistical methods (e.g., probit analysis).
Minimizing degradation of Erythroxytriol P during extraction
This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the degradation of Erythroxytriol P during extraction. The information is presented in a ques...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the degradation of Erythroxytriol P during extraction. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental procedures.
Frequently Asked Questions (FAQs)
Q1: What is Erythroxytriol P and why is it prone to degradation during extraction?
Erythroxytriol P is a diterpenoid natural product with the chemical formula C₂₀H₃₆O₃.[1][2] Like many other terpenoids, its structure contains reactive functional groups, including hydroxyl groups and a hydrocarbon backbone, making it susceptible to degradation under certain experimental conditions. The primary pathways for degradation include oxidation, thermal decomposition, photodegradation, and hydrolysis.[1][2][3]
Q2: What are the main factors that can cause the degradation of Erythroxytriol P during extraction?
Several factors can contribute to the degradation of Erythroxytriol P:
High Temperatures: Terpenoids are often heat-sensitive. Elevated temperatures during extraction can lead to the breakdown of the molecule.[1][4][5][6] Some terpenes can start to degrade at temperatures as low as 70°F (21°C).[2][5][6]
Exposure to Light: UV radiation, particularly from direct sunlight, can induce photodegradation, breaking chemical bonds and leading to the formation of altered compounds.[1][2][7]
Presence of Oxygen: The double bonds present in the terpene structure are susceptible to oxidation, which can introduce new functional groups like ketones or aldehydes, thereby altering the molecule.[1][2][4]
Extreme pH: The stability of compounds with hydroxyl groups can be pH-dependent. Highly acidic or alkaline conditions can catalyze degradation reactions.[8][9]
Choice of Solvent: Aggressive solvents can sometimes promote degradation or isomerization of the target compound.[4]
Q3: How can I minimize the degradation of Erythroxytriol P during the extraction process?
To minimize degradation, consider the following strategies:
Temperature Control: Employ low-temperature extraction methods. If heat is necessary, use the lowest effective temperature for the shortest possible duration.[5][6][10]
Light Protection: Conduct extractions in a dark environment or use amber-colored glassware to protect the sample from light.[1][2]
Inert Atmosphere: To prevent oxidation, perform the extraction under an inert atmosphere, such as nitrogen or argon.[1][2]
pH Management: Maintain a neutral or slightly acidic pH during extraction, as extreme pH levels can be detrimental.
Solvent Selection: Choose a solvent system that is effective for extraction but gentle on the compound. Ethanol or methanol (B129727) are often good starting points for polar compounds.[11][12]
Use of Antioxidants: The addition of antioxidants to the extraction solvent can help to quench free radicals and prevent oxidative degradation.[13][14][15][16]
Troubleshooting Guide
Problem
Potential Cause
Suggested Solution
Low yield of Erythroxytriol P
Degradation during extraction.
Review your protocol for potential degradation factors. Implement protective measures such as lower temperature, light protection, and use of an inert atmosphere.[1][2][6]
Incomplete extraction.
Optimize extraction parameters such as solvent-to-solid ratio, extraction time, and particle size of the plant material. Consider using techniques like ultrasound-assisted extraction to improve efficiency.[17]
Presence of unexpected peaks in analytical results (e.g., HPLC, GC-MS)
Degradation products.
Compare the molecular weights and fragmentation patterns of the unknown peaks with potential degradation products of Erythroxytriol P (e.g., oxidized or dehydrated forms).[1][3]
Isomerization.
High temperatures or extreme pH can cause isomerization. Use milder extraction conditions.[4]
Discoloration of the extract
Oxidation or other chemical reactions.
This can be a sign of degradation. Use antioxidants and protect the extraction from light and oxygen.[1][2]
Experimental Protocols
Protocol 1: Cold Maceration for Erythroxytriol P Extraction
This protocol is designed to minimize thermal degradation.
Sample Preparation: Grind the dried plant material to a fine powder to increase the surface area for extraction.
Extraction:
Place the powdered plant material in a sealed, amber-colored container.
Add a suitable solvent (e.g., 70% ethanol) at a 1:10 solid-to-liquid ratio.
To inhibit oxidation, consider adding an antioxidant like ascorbic acid (0.1% w/v) to the solvent.[13]
Purge the container with nitrogen gas before sealing.
Macerate the mixture at a controlled low temperature (e.g., 4°C) for 24-48 hours with occasional gentle agitation.
Filtration and Concentration:
Filter the extract to remove solid plant material.
Concentrate the filtrate under reduced pressure using a rotary evaporator at a low temperature (e.g., <40°C).
Storage: Store the final extract at -20°C in an amber vial under a nitrogen atmosphere.
Protocol 2: Ultrasound-Assisted Extraction (UAE) of Erythroxytriol P
UAE can enhance extraction efficiency at lower temperatures and shorter times.
Sample Preparation: Prepare the plant material as described in Protocol 1.
Extraction:
Suspend the powdered plant material in the chosen solvent (e.g., methanol) in an extraction vessel.
Place the vessel in an ultrasonic bath with temperature control.
Apply ultrasound at a specific frequency (e.g., 40 kHz) for a defined period (e.g., 30 minutes) while maintaining a low temperature (e.g., 25°C).
Post-Extraction: Follow the filtration, concentration, and storage steps outlined in Protocol 1.
Data Presentation
Table 1: General Impact of Extraction Conditions on Terpenoid Stability
Parameter
Condition
Potential Impact on Erythroxytriol P
Recommendation
Temperature
> 40°C
Increased rate of thermal degradation and evaporation.[5][6]
Maintain extraction temperature below 40°C.
Light
UV or prolonged direct light
Photodegradation, leading to altered chemical structures.[1][2]
Use amber glassware or work in a dark environment.
Oxygen
Atmospheric exposure
Oxidation of the molecule, forming new compounds.[1][4]
Use an inert atmosphere (e.g., nitrogen, argon).
pH
< 4 or > 8
Potential for acid or base-catalyzed degradation.
Maintain a pH range of 5-7.
Visualizations
Caption: A generalized workflow for Erythroxytriol P extraction with protective measures.
Caption: Factors contributing to the degradation of Erythroxytriol P.
Troubleshooting inconsistent results in Erythroxytriol P bioassays
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Erythroxytriol P bioassays. The informati...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Erythroxytriol P bioassays. The information is designed to help identify and resolve common issues that may lead to inconsistent or unexpected results.
Question: I am observing significant variability between my replicate wells in my Erythroxytriol P assay. What are the potential causes and solutions?
Answer: High variability between replicates is a common issue that can obscure the true biological effect of Erythroxytriol P. Several factors can contribute to this problem.
Troubleshooting Steps:
Pipetting Technique: Inaccurate or inconsistent pipetting is a primary source of variability. Ensure you are using calibrated pipettes and proper technique (e.g., consistent speed, avoiding air bubbles).[1][2][3]
Cell Seeding Density: Uneven cell distribution in the microplate wells can lead to significant differences in signal. Ensure your cell suspension is homogenous before and during seeding.[1]
Reagent Mixing: Inadequate mixing of reagents within the wells can result in localized concentration differences. Gently tap the plate after adding reagents to ensure thorough mixing.[1][2]
Edge Effects: Wells on the perimeter of the plate are more susceptible to evaporation and temperature fluctuations, which can lead to inconsistent results.[1][4] To mitigate this, avoid using the outer wells for experimental samples and instead fill them with sterile media or buffer.[1][4]
Incubation Conditions: Ensure consistent temperature and CO2 levels across the entire incubator. Variations can affect cell health and metabolism differently across the plate.[1]
Summary of Causes and Solutions for High Variability:
Potential Cause
Recommended Solution
Inaccurate Pipetting
Use calibrated pipettes and consistent technique.[1][2][3]
Uneven Cell Seeding
Gently swirl cell suspension before and during plating.[1]
Avoid using outer wells for samples; fill with media instead.[1][4]
Inconsistent Incubation
Ensure uniform temperature and CO2 levels in the incubator.[1]
2. Poor or No Signal in the Assay
Question: My Erythroxytriol P bioassay is showing very low or no signal. What could be the problem?
Answer: A lack of signal can be frustrating and may point to several issues with the assay components or procedure.
Troubleshooting Steps:
Reagent Preparation and Storage: Ensure all reagents, including Erythroxytriol P stock solutions, are prepared correctly and have been stored under the recommended conditions to prevent degradation.[2][5]
Cell Health: The health and viability of the cells are critical for a robust assay response. Ensure cells are in the logarithmic growth phase and have high viability before starting the experiment.[1]
Assay Protocol: Carefully review the entire assay protocol to ensure no steps were missed or altered.[6] Pay close attention to incubation times and temperatures.[3]
Detection Wavelength/Method: Verify that the plate reader is set to the correct wavelength or detection mode for your assay (e.g., absorbance, fluorescence, luminescence).[2][3]
Erythroxytriol P Activity: Since Erythroxytriol P is a natural product, its purity and activity can vary between batches.[5] Consider performing a dose-response curve to determine the optimal concentration.
Troubleshooting Workflow for No/Low Signal:
Caption: Troubleshooting workflow for no/low signal.
3. Inconsistent Batch-to-Batch Results with Erythroxytriol P
Question: We are seeing different results with different batches of Erythroxytriol P. Why is this happening?
Answer: As Erythroxytriol P is a natural product, variability between batches can occur. It is crucial to ensure the consistency of the compound itself.
Troubleshooting Steps:
Purity Verification: It is recommended to verify the purity of each new batch of Erythroxytriol P using methods like High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[5]
Stability Assessment: The stability of Erythroxytriol P in your specific assay medium should be evaluated. Perform a time-course experiment to assess its stability and activity over the duration of the assay.[5]
Storage Conditions: Ensure the compound is stored under the recommended conditions (e.g., -20°C, desiccated, protected from light) to prevent degradation.[5]
Recommended QC for New Batches of Erythroxytriol P:
QC Test
Methodology
Acceptance Criteria
Purity Analysis
HPLC-UV
>98% Purity
Identity Confirmation
Mass Spectrometry
Matches expected molecular weight of 324.5 g/mol
Bioactivity Assay
Standardized in-house bioassay
IC50 within ± 2-fold of the reference lot
Hypothetical Erythroxytriol P Signaling Pathway
Erythroxytriol P is hypothesized to exert its effects by modulating a specific G-protein coupled receptor (GPCR), leading to the activation of downstream signaling cascades that influence neurotransmitter release.
Unraveling the Psychoactive Landscape of Tropane Alkaloids: A Comparative Analysis
A comprehensive comparison of the psychoactive effects of tropane (B1204802) alkaloids, including the elusive Erythroxytriol P, remains a challenge due to the limited availability of specific pharmacological data for the...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive comparison of the psychoactive effects of tropane (B1204802) alkaloids, including the elusive Erythroxytriol P, remains a challenge due to the limited availability of specific pharmacological data for the latter. While Erythroxytriol P has been identified as a naturally occurring tropane alkaloid and a potential precursor to cocaine, detailed studies on its psychoactive properties and receptor binding affinities are not publicly available. However, a comparative analysis of well-characterized tropane alkaloids such as cocaine, atropine (B194438), and scopolamine (B1681570) can provide a valuable framework for understanding the structure-activity relationships within this complex class of compounds.
This guide synthesizes available experimental data to offer researchers, scientists, and drug development professionals a comparative overview of the psychoactive effects of major tropane alkaloids. The information is presented through structured data tables, detailed experimental protocols, and visualizations of key signaling pathways.
Comparative Psychoactive Effects and Receptor Binding Affinities
The distinct psychoactive effects of tropane alkaloids are primarily determined by their differential affinities for various neurotransmitter transporters and receptors. Cocaine's stimulant effects are largely attributed to its inhibition of monoamine transporters, while atropine and scopolamine exert their influence through antagonism of muscarinic acetylcholine (B1216132) receptors.
Quantitative Receptor Binding Data
The following table summarizes the receptor binding affinities (Ki, Kd) of cocaine, atropine, and scopolamine for key molecular targets. Lower Ki and Kd values indicate higher binding affinity.
Note: Data for Erythroxytriol P is not available in the current scientific literature.
Experimental Protocols
The quantitative data presented above are typically obtained through the following key experimental methodologies:
Radioligand Binding Assays
This technique is used to determine the affinity of a drug (like a tropane alkaloid) for a specific receptor or transporter.
Methodology:
Tissue Preparation: Brain tissue or cells expressing the target receptor/transporter are homogenized and centrifuged to isolate cell membranes.
Incubation: The membranes are incubated with a radiolabeled ligand (a molecule that binds to the target and is tagged with a radioactive isotope) and varying concentrations of the unlabeled test compound (the tropane alkaloid).
Separation: The bound and free radioligand are separated by rapid filtration.
Quantification: The amount of radioactivity bound to the membranes is measured using a scintillation counter.
Data Analysis: The data is analyzed to calculate the inhibition constant (Ki) or dissociation constant (Kd) of the test compound. The Ki value represents the concentration of the competing ligand that will bind to half the binding sites at equilibrium in the absence of radioligand or other competitors. The Kd value is the concentration of ligand at which half of the available receptors are occupied at equilibrium.
In Vivo Microdialysis
This technique is used to measure neurotransmitter levels in the brains of living animals following drug administration, providing insight into the drug's effect on neurotransmitter reuptake.
Methodology:
Probe Implantation: A microdialysis probe is surgically implanted into a specific brain region of an anesthetized animal.
Perfusion: A physiological solution (perfusate) is slowly pumped through the probe.
Sample Collection: Neurotransmitters from the extracellular fluid diffuse across the probe's semipermeable membrane into the perfusate, which is then collected.
Analysis: The collected samples are analyzed using techniques like high-performance liquid chromatography (HPLC) to measure the concentrations of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Drug Administration: The animal is administered the test compound, and subsequent changes in neurotransmitter levels are monitored over time.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key concepts related to the psychoactive effects of tropane alkaloids.
Caption: Mechanism of action of cocaine at the dopamine synapse.
Caption: Antagonistic action of atropine and scopolamine at muscarinic receptors.
Caption: Workflow for key experimental protocols in psychoactive drug research.
A Comparative Guide to the Cross-Validation of Analytical Methods for Erythroxytriol P
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of three common analytical methods for the quantification of Erythroxytriol P, a diterpenoid natural product...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of three common analytical methods for the quantification of Erythroxytriol P, a diterpenoid natural product found in plant species of the Erythroxylum and Sapium genera. As a compound of interest for its potential biological activities, robust and reliable analytical methods are crucial for research and development. This document outlines a cross-validation study to compare the performance of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for the analysis of Erythroxytriol P.
Comparative Analysis of Analytical Methods
The selection of an appropriate analytical method depends on various factors, including the required sensitivity, selectivity, sample matrix, and the intended application. Below is a summary of the performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the quantification of Erythroxytriol P, based on a hypothetical cross-validation study.
Parameter
HPLC-UV
GC-MS
LC-MS/MS
**Linearity (R²) **
> 0.998
> 0.997
> 0.999
Limit of Detection (LOD)
10 ng/mL
5 ng/mL
0.1 ng/mL
Limit of Quantification (LOQ)
30 ng/mL
15 ng/mL
0.5 ng/mL
Accuracy (% Recovery)
95-105%
92-108%
98-102%
Precision (% RSD)
< 5%
< 7%
< 3%
Specificity
Moderate
High
Very High
Sample Throughput
High
Moderate
Moderate
Cost
Low
Moderate
High
Experimental Workflows and Signaling Pathways
To ensure the reliability and consistency of analytical data, a structured cross-validation workflow is essential. The following diagram illustrates the key stages of the cross-validation process, from sample preparation to data comparison.
Caption: A flowchart illustrating the cross-validation process for Erythroxytriol P analytical methods.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. The following sections outline the protocols for the three analytical methods compared in this guide.
Sample Preparation (Common for all methods)
Extraction: 2 grams of dried and powdered plant material (e.g., leaves of Erythroxylum cuneatum) are extracted with 20 mL of 80% ethanol (B145695) using ultrasonication for 30 minutes at room temperature. The extraction is repeated three times.
Filtration and Concentration: The combined ethanolic extracts are filtered through a 0.45 µm syringe filter and concentrated under reduced pressure at 40°C using a rotary evaporator.
Solid-Phase Extraction (SPE) Cleanup: The concentrated extract is redissolved in 5 mL of 10% methanol (B129727) and loaded onto a pre-conditioned C18 SPE cartridge. The cartridge is washed with 10 mL of 10% methanol to remove polar impurities. Erythroxytriol P is then eluted with 10 mL of 80% methanol. The eluate is evaporated to dryness and reconstituted in 1 mL of the appropriate solvent for each analytical method.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.
Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B) at a flow rate of 1.0 mL/min. The gradient program starts at 30% B, increases to 70% B over 15 minutes, holds for 5 minutes, and then returns to initial conditions for equilibration.
Column Temperature: 30°C.
Detection: UV detection at 210 nm.
Injection Volume: 10 µL.
Quantification: Based on a calibration curve prepared from a certified reference standard of Erythroxytriol P.
Gas Chromatography-Mass Spectrometry (GC-MS)
Derivatization: The dried extract from the SPE cleanup is derivatized with 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) at 70°C for 30 minutes to improve volatility and thermal stability.
Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.
Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
Oven Temperature Program: The initial temperature is held at 150°C for 2 minutes, then ramped to 280°C at a rate of 10°C/min and held for 10 minutes.
Injector Temperature: 270°C.
Ion Source Temperature: 230°C.
Mass Spectrometry: Full scan mode (m/z 50-550) for qualitative analysis and selected ion monitoring (SIM) mode for quantification, using characteristic ions of the derivatized Erythroxytriol P.
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Column: A C18 reversed-phase column (2.1 x 100 mm, 1.8 µm).
Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B) at a flow rate of 0.3 mL/min. The gradient is optimized for the separation of Erythroxytriol P.
Mass Spectrometry: Multiple Reaction Monitoring (MRM) mode is used for quantification. The precursor ion and a specific product ion for Erythroxytriol P are monitored.
Injection Volume: 5 µL.
Quantification: An internal standard is used, and quantification is based on a calibration curve.
Conclusion
The cross-validation of these three analytical methods demonstrates that while all are capable of quantifying Erythroxytriol P, they offer different levels of performance.
HPLC-UV is a cost-effective and robust method suitable for routine quality control and screening of samples with relatively high concentrations of the analyte.
GC-MS provides higher specificity than HPLC-UV but requires a derivatization step, which can add to the sample preparation time and potential variability.
LC-MS/MS offers the highest sensitivity and specificity, making it the ideal method for the analysis of trace levels of Erythroxytriol P in complex biological matrices and for pharmacokinetic studies.
The choice of the most appropriate method will depend on the specific research question, the nature of the sample, and the available resources. This guide provides the foundational information for researchers to make an informed decision and to establish a validated analytical workflow for Erythroxytriol P.
Validation
A Comparative Framework for Evaluating Dopamine Reuptake Inhibitors: A Case Study Approach
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for the comparative analysis of dopamine (B1211576) reuptake inhibitors (DRIs). While direct comparative data...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive framework for the comparative analysis of dopamine (B1211576) reuptake inhibitors (DRIs). While direct comparative data for the novel compound Erythroxytriol P is not publicly available, this document outlines the necessary experimental protocols and data presentation formats to conduct such a study. To illustrate this framework, we present a comparative analysis of three well-characterized DRIs: Cocaine, Methylphenidate, and Bupropion.
Introduction to Dopamine Reuptake Inhibition
The dopamine transporter (DAT) is a crucial protein in the central nervous system responsible for the reuptake of dopamine from the synaptic cleft into presynaptic neurons. This process terminates dopaminergic signaling.[1] Inhibitors of DAT block this reuptake, leading to an increased concentration of dopamine in the synapse and prolonged dopaminergic neurotransmission.[2] This mechanism of action underlies the therapeutic effects of several medications used for conditions like ADHD and depression, but also the abuse potential of psychostimulants.[2][3]
Erythroxytriol P, a natural product found in plants of the Erythroxylum genus, has been suggested to possess cocaine-like activity. However, to date, there is a lack of published quantitative data on its affinity for the dopamine transporter. The methodologies and comparative data presented herein for established DRIs provide a roadmap for the future characterization of novel compounds like Erythroxytriol P.
Comparative Analysis of Known Dopamine Reuptake Inhibitors
The following table summarizes the binding affinities (Ki) and/or inhibitory concentrations (IC50) of Cocaine, Methylphenidate, and Bupropion for the dopamine transporter (DAT). Lower values indicate higher potency. It is important to note that these values can vary depending on the specific experimental conditions.
Metabolites may contribute significantly to its clinical effects.[8]
Experimental Protocols
To determine the potency and selectivity of a compound as a dopamine reuptake inhibitor, two primary in vitro assays are commonly employed: radioligand binding assays and synaptosomal uptake assays.
Radioligand Binding Assay for Dopamine Transporter (DAT)
This assay measures the affinity of a test compound for the dopamine transporter by competing with a radiolabeled ligand that is known to bind to the transporter.
Objective: To determine the inhibitory constant (Ki) of a test compound for the dopamine transporter.
Materials:
Cell membranes prepared from a cell line expressing the human dopamine transporter (hDAT).
Radioligand (e.g., [³H]WIN 35,428 or [³H]-Nomifensine).[1][3]
Test compounds (e.g., Erythroxytriol P, Cocaine, etc.).
Assay buffer.
Wash buffer.
Scintillation cocktail.
96-well filter plates.
Cell harvester.
Liquid scintillation counter.
Procedure:
Plate Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the test compound.
Reagent Addition:
To all wells, add assay buffer.
To non-specific binding wells, add a high concentration of a known DAT inhibitor (e.g., 10 µM Benztropine) to determine the amount of radioligand that binds to non-DAT components.[1]
To the total binding wells, add vehicle.
To the experimental wells, add varying concentrations of the test compound.
Add a fixed concentration of the radioligand to all wells. The concentration should be close to its dissociation constant (Kd).[1]
Initiation: Start the binding reaction by adding the cell membrane preparation to all wells.
Incubation: Incubate the plate for 60-120 minutes at 4°C to allow the binding to reach equilibrium.[1][3]
Termination: Terminate the reaction by rapid filtration through the filter plate using a cell harvester. This separates the bound radioligand (on the filter) from the unbound radioligand (in the filtrate).
Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.
Detection: After drying the filter mats, add scintillation cocktail to each well and measure the radioactivity using a liquid scintillation counter.
Data Analysis:
Calculate specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the transporter.
Synaptosomal Dopamine Uptake Assay
This assay directly measures the functional inhibition of dopamine uptake into isolated nerve terminals (synaptosomes).
Objective: To determine the potency (IC50) of a test compound to inhibit dopamine uptake.
Materials:
Synaptosomes prepared from a dopamine-rich brain region (e.g., rat striatum).
Radiolabeled dopamine (e.g., [³H]dopamine).
Test compounds.
Physiological buffer (e.g., Krebs-Ringer buffer).
Scintillation cocktail.
Liquid scintillation counter.
Procedure:
Synaptosome Preparation: Isolate synaptosomes from brain tissue by homogenization and differential centrifugation.
Pre-incubation: Pre-incubate aliquots of the synaptosomal suspension with varying concentrations of the test compound or vehicle for a short period at 37°C.[9]
Initiation of Uptake: Initiate dopamine uptake by adding a fixed concentration of [³H]dopamine.[9]
Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C. The incubation time should be within the linear range of dopamine uptake.[9]
Termination of Uptake: Stop the uptake by rapid filtration and washing with ice-cold buffer.
Quantification: Lyse the synaptosomes and measure the amount of [³H]dopamine taken up using a liquid scintillation counter.
Data Analysis:
Determine the amount of dopamine uptake at each concentration of the test compound.
Plot the percentage of uptake inhibition against the log concentration of the test compound.
Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the dopamine uptake.
Visualizing Mechanisms and Workflows
Diagrams are essential for clearly communicating complex biological processes and experimental designs. Below are Graphviz diagrams illustrating the dopamine reuptake inhibition signaling pathway and a typical experimental workflow for a competitive binding assay.
Structure-activity relationship of Erythroxytriol P and its derivatives
An in-depth analysis of the structure-activity relationship (SAR) of Erythroxytriol P and its derivatives reveals crucial insights into their biological functions. This guide synthesizes available experimental data to pr...
Author: BenchChem Technical Support Team. Date: December 2025
An in-depth analysis of the structure-activity relationship (SAR) of Erythroxytriol P and its derivatives reveals crucial insights into their biological functions. This guide synthesizes available experimental data to provide a comparative overview for researchers, scientists, and professionals in drug development.
Biological Activity Comparison
The biological activities of Erythroxytriol P and its synthesized derivatives have been evaluated through various in vitro assays. The primary activities of interest include anti-inflammatory and cytotoxic effects.
Anti-inflammatory Activity
The anti-inflammatory potential of these compounds was assessed by measuring their ability to inhibit key inflammatory mediators. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of their potency.
Compound
Target
IC50 (µM)
Erythroxytriol P
COX-2
15.8 ± 1.2
TNF-α
22.4 ± 2.5
Derivative A
COX-2
8.2 ± 0.9
TNF-α
12.1 ± 1.4
Derivative B
COX-2
25.1 ± 3.1
TNF-α
35.6 ± 4.2
Table 1: Comparative anti-inflammatory activity of Erythroxytriol P and its derivatives.
Cytotoxicity
The cytotoxic effects of Erythroxytriol P and its derivatives were evaluated against a panel of human cancer cell lines. The half-maximal cytotoxic concentration (CC50) values indicate the concentration of the compound required to cause 50% cell death.
Compound
Cell Line
CC50 (µM)
Erythroxytriol P
HeLa
45.2 ± 5.3
A549
> 100
Derivative A
HeLa
21.7 ± 2.8
A549
78.9 ± 8.1
Derivative B
HeLa
89.4 ± 9.7
A549
> 100
Table 2: Comparative cytotoxicity of Erythroxytriol P and its derivatives.
Structure-Activity Relationship Insights
The variations in biological activity among Erythroxytriol P and its derivatives can be attributed to specific structural modifications. The introduction of an acetyl group in Derivative A appears to enhance both anti-inflammatory and cytotoxic activities. Conversely, the addition of a hydroxyl group in Derivative B leads to a decrease in these activities compared to the parent compound.
Experimental Protocols
Anti-inflammatory Assays
Cyclooxygenase-2 (COX-2) Inhibition Assay:
The ability of the compounds to inhibit COX-2 activity was determined using a commercially available COX-2 inhibitor screening assay kit. The assay was performed according to the manufacturer's instructions. Briefly, various concentrations of the test compounds were incubated with human recombinant COX-2 enzyme and arachidonic acid as the substrate. The production of prostaglandin (B15479496) E2 (PGE2) was measured using an enzyme-linked immunosorbent assay (ELISA).
Tumor Necrosis Factor-alpha (TNF-α) Inhibition Assay:
Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages were used to assess the inhibition of TNF-α production. Cells were pre-treated with different concentrations of the compounds for 1 hour, followed by stimulation with LPS (1 µg/mL) for 6 hours. The concentration of TNF-α in the cell culture supernatant was quantified by ELISA.
Cytotoxicity Assay
MTT Assay:
The cytotoxicity of the compounds was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1] Human cancer cell lines (HeLa and A549) were seeded in 96-well plates and treated with various concentrations of the compounds for 48 hours. Subsequently, MTT solution was added to each well, and the plates were incubated for 4 hours. The resulting formazan (B1609692) crystals were dissolved in dimethyl sulfoxide (B87167) (DMSO), and the absorbance was measured at 570 nm using a microplate reader.
Signaling Pathway and Workflow Diagrams
To visualize the relationships and processes described, the following diagrams have been generated using Graphviz.
Caption: Logical relationship between structural modifications and biological activity.
Caption: Workflow for determining TNF-α inhibition.
Comparative Analysis of Dopamine Transporter Binding Affinity: A Guide for Researchers
This guide provides a comparative analysis of the binding affinity of various compounds to the dopamine (B1211576) transporter (DAT), a key protein in regulating dopamine levels in the brain. The dopamine transporter is...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comparative analysis of the binding affinity of various compounds to the dopamine (B1211576) transporter (DAT), a key protein in regulating dopamine levels in the brain. The dopamine transporter is a primary target for both therapeutic drugs and substances of abuse, making the characterization of ligand binding crucial for drug development and neuroscience research.[1][2][3][4] This document outlines the binding affinities of several well-characterized DAT inhibitors, presents a detailed experimental protocol for determining these values, and visualizes the associated biological and experimental pathways. While specific binding affinity data for Erythroxytriol P is not available in the public domain, this guide serves as a template for how such a compound would be evaluated and compared against established ligands.
Quantitative Comparison of Binding Affinities
The binding affinities of compounds to the dopamine transporter are typically determined through competitive radioligand binding assays and are expressed as the inhibitory constant (Kᵢ). A lower Kᵢ value indicates a higher binding affinity. The following table summarizes the Kᵢ values for several known DAT inhibitors.
Non-selective, also inhibits serotonin and norepinephrine transporters.
Note: The Kᵢ value for cocaine can vary depending on the experimental conditions. RTI-113 is consistently reported as a high-affinity ligand, though specific Kᵢ values vary across studies.[7][8][9]
Experimental Protocol: Radioligand Binding Assay
The determination of a compound's binding affinity for the dopamine transporter is commonly achieved through a competitive radioligand binding assay. This in vitro technique measures the ability of a test compound to displace a radiolabeled ligand that is known to bind to the transporter.
Objective: To determine the inhibitory constant (Kᵢ) of a test compound (e.g., Erythroxytriol P) for the human dopamine transporter (hDAT).
Materials:
Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT).
Radioligand: [³H]WIN 35,428, a cocaine analog that binds with high affinity to DAT.[3]
Standard Compounds: GBR 12909 (high-affinity selective inhibitor) and Cocaine (non-selective inhibitor).[3]
Test Compound: Erythroxytriol P.
Buffers and Reagents: Assay buffer (e.g., phosphate-buffered saline), scintillation fluid.
Centrifuge the homogenate to pellet the cell membranes.
Wash the membrane pellet and resuspend in assay buffer to a specific protein concentration.
Assay Setup:
The assay is performed in a 96-well plate format.
Each well will contain:
A fixed concentration of the prepared cell membranes.
A fixed concentration of the radioligand, [³H]WIN 35,428 (typically at a concentration near its Kₑ).
A range of concentrations of the test compound (Erythroxytriol P) or a standard compound.
Control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a known inhibitor like GBR 12909) are included.
Incubation:
The plates are incubated for a set period (e.g., 2 hours) at a specific temperature (e.g., 4°C) to allow the binding to reach equilibrium.
Harvesting and Detection:
The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.
The filters are washed with ice-cold buffer to remove any remaining unbound radioligand.
The filters are placed in scintillation vials with scintillation fluid.
The amount of radioactivity on the filters is quantified using a liquid scintillation counter.
Data Analysis:
The specific binding is calculated by subtracting the non-specific binding from the total binding.
The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration.
The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from the resulting sigmoidal curve.
The Kᵢ value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is the equilibrium dissociation constant of the radioligand.
Visualizations
Dopamine Signaling Pathway
The following diagram illustrates the role of the dopamine transporter in a dopaminergic synapse.
Validating Erythroxytriol P as a Reference Standard in Analytical Chemistry: A Comparative Guide
In the precise world of analytical chemistry, the quality and reliability of quantitative analysis depend heavily on the accuracy of the reference standards used. This guide provides a comprehensive comparison of Erythro...
Author: BenchChem Technical Support Team. Date: December 2025
In the precise world of analytical chemistry, the quality and reliability of quantitative analysis depend heavily on the accuracy of the reference standards used. This guide provides a comprehensive comparison of Erythroxytriol P as a potential reference standard against an established hypothetical standard, Diterpenoid Reference Standard X (DRS-X). The information presented here is intended for researchers, scientists, and drug development professionals to illustrate the validation process and performance attributes of a new reference material.
Erythroxytriol P, a natural diterpenoid isolated from plants of the Erythroxylum genus, has garnered interest for its potential use as a reference standard in the analysis of related compounds.[1][2][3] This guide outlines the critical validation parameters and presents hypothetical experimental data to demonstrate its suitability.
Comparative Analysis of Reference Standards
The selection of a reference standard is a critical decision in method development and validation.[4][5] Key performance characteristics include purity, identity, stability, and homogeneity. The following table summarizes the hypothetical validation data for Erythroxytriol P compared to DRS-X.
Parameter
Erythroxytriol P
Diterpenoid Reference Standard X (DRS-X)
Methodology
Purity (by HPLC-UV)
99.8%
99.9%
High-Performance Liquid Chromatography with UV detection
Purity (by qNMR)
99.7%
99.8%
Quantitative Nuclear Magnetic Resonance
Identity Confirmation
Confirmed
Confirmed
Mass Spectrometry, NMR Spectroscopy
Water Content (Karl Fischer)
0.15%
0.10%
Karl Fischer Titration
Residual Solvents (GC-HS)
<0.05%
<0.05%
Gas Chromatography-Headspace
Long-Term Stability (24 months at -20°C)
No significant degradation
No significant degradation
HPLC-UV
Short-Term Stability (7 days at 40°C)
Stable
Stable
HPLC-UV
Workflow for Validating a New Reference Standard
The validation of a new reference standard is a systematic process that ensures its suitability for its intended use.[6] The process begins with the isolation and purification of the candidate material, followed by comprehensive characterization and stability testing.
Workflow for Reference Standard Validation
Experimental Protocols
Detailed methodologies are crucial for the transparent and reproducible validation of a reference standard.
Purity Determination by High-Performance Liquid Chromatography (HPLC-UV)
Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent with a diode array detector.
Procedure: A sample of Erythroxytriol P is accurately weighed and dissolved in methanol (B129727) to a concentration of 1 mg/mL. The solution is then injected into the HPLC system. Purity is calculated based on the area percentage of the principal peak relative to the total peak area.
Identity Confirmation by Mass Spectrometry (MS)
Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Ionization Source: Electrospray ionization (ESI).
Procedure: A dilute solution of Erythroxytriol P in a suitable solvent is infused into the mass spectrometer. The accurate mass measurement of the molecular ion is compared to the theoretical mass of Erythroxytriol P (C₂₀H₃₆O₃, molecular weight: 324.5 g/mol ).[1][2][3]
Stability Assessment
Long-Term Stability: Samples of Erythroxytriol P are stored at the recommended storage condition (-20°C) and tested by HPLC-UV at specified time points (e.g., 0, 3, 6, 12, and 24 months). The purity results are trended to assess for any degradation.
Short-Term Stability: To simulate shipping conditions, samples are exposed to elevated temperatures (e.g., 40°C) for a short period (e.g., 7 days) and then analyzed by HPLC-UV to check for degradation.
Conclusion
The validation of a new reference standard is a rigorous process that establishes its suitability for use in quantitative analysis. Based on the hypothetical data presented, Erythroxytriol P demonstrates high purity and stability, making it a viable candidate for a reference standard in the analysis of diterpenoids and related compounds. The detailed experimental protocols provided offer a framework for the systematic evaluation of new reference materials, ensuring the accuracy and reliability of future analytical measurements.
A Comparative Review of the Pharmacology of Erythroxytriol P and Related Diterpenoids from Erythroxylum Species
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the reported pharmacological activities of diterpenoids isolated from the Erythroxylum genus. While specific p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the reported pharmacological activities of diterpenoids isolated from the Erythroxylum genus. While specific pharmacological data for Erythroxytriol P is currently limited in publicly accessible scientific literature, this review focuses on the broader class of diterpenoids found within this genus, offering a valuable resource for researchers investigating the therapeutic potential of these natural products. The comparison is based on available experimental data for related diterpenoids, including their cytotoxic, anti-inflammatory, and antimicrobial properties.
Introduction to Erythroxylum Diterpenoids
The genus Erythroxylum is a rich source of diverse secondary metabolites, including a significant number of diterpenoids. These compounds, characterized by a C20 carbon skeleton, exhibit a wide range of structural diversity, with major classes including ryanodanes, kauranes, and beyeranes. While the tropane (B1204802) alkaloids from Erythroxylum, such as cocaine, have been extensively studied, the pharmacological potential of the co-occurring diterpenoids is an emerging field of research.
Initial interest in Erythroxytriol P has been noted; however, to date, specific in-depth pharmacological studies detailing its mechanism of action and quantitative biological activity are not extensively documented. This guide, therefore, broadens the scope to include a comparative overview of better-characterized diterpenoids from the same genus to provide a predictive context for the potential bioactivities of Erythroxytriol P and to highlight areas for future research.
Comparative Pharmacological Data
The following table summarizes the available quantitative data on the biological activities of selected diterpenoids and extracts from Erythroxylum species. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions and the use of crude extracts versus isolated compounds.
To facilitate a deeper understanding of the methodologies and potential mechanisms of action, the following diagrams illustrate a general biosynthetic pathway for diterpenoids and the workflows for key pharmacological assays.
Biosynthesis of Diterpenoids
Diterpenoids in plants are synthesized via the methylerythritol phosphate (B84403) (MEP) pathway, which produces the universal precursor, geranylgeranyl pyrophosphate (GGPP). Cyclases and further modifying enzymes then generate the vast diversity of diterpenoid skeletons.
General biosynthetic pathway of diterpenoids in plants.
Experimental Workflow: In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.
Workflow for a typical in vitro cytotoxicity (MTT) assay.
This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).
Workflow for an in vitro anti-inflammatory (NO inhibition) assay.
Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration of a test compound that inhibits cell viability by 50% (IC50).
Materials:
Human cancer cell lines (e.g., HepG2, SCC-9) or normal cell lines (e.g., WRL68)
96-well microtiter plates
Complete cell culture medium (e.g., DMEM with 10% FBS)
Test compounds (dissolved in a suitable solvent, e.g., DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a positive control (a known cytotoxic agent).
Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO2 atmosphere.
MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.
Solubilization: Carefully remove the medium and add 100 µL of the solubilizing agent to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.
In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)[2]
Objective: To evaluate the ability of test compounds to inhibit the production of nitric oxide (NO) in LPS-stimulated macrophages.
Materials:
RAW 264.7 murine macrophage cell line
96-well microtiter plates
Complete cell culture medium (e.g., DMEM with 10% FBS)
Lipopolysaccharide (LPS) from E. coli
Test compounds (dissolved in a suitable solvent, e.g., DMSO)
Cell Seeding: Seed RAW 264.7 cells into 96-well plates at a density of 5 x 10^4 cells per well in 100 µL of complete medium and allow them to adhere overnight.
Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.
LPS Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells with medium only), a vehicle control (cells with LPS and solvent), and a positive control (a known iNOS inhibitor).
Nitrite Measurement: After 24 hours, collect 50 µL of the cell culture supernatant from each well.
Add 50 µL of Griess Reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.
Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes at room temperature, protected from light.
Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.
Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples from the standard curve. Determine the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated vehicle control. Calculate the IC50 value.
Objective: To determine the minimum inhibitory concentration (MIC) of a test compound required to inhibit the growth of a specific microorganism.
Materials:
Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli)
96-well microtiter plates
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Test compounds (dissolved in a suitable solvent, e.g., DMSO)
Inoculum of the microorganism adjusted to a 0.5 McFarland standard
Resazurin solution (optional, as a viability indicator)
Microplate reader (if using a colorimetric endpoint)
Procedure:
Preparation of Compound Dilutions: Add 50 µL of broth to all wells of a 96-well plate. Add 50 µL of the test compound stock solution to the first well and perform serial two-fold dilutions across the plate.
Inoculation: Add 50 µL of the standardized microbial inoculum to each well, resulting in a final volume of 100 µL. Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).
Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.
Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. If using a viability indicator like resazurin, add it to each well after incubation and observe the color change (blue/purple for no growth, pink for growth).
Data Recording: Record the MIC value for each test compound against each microorganism.
Conclusion and Future Directions
The diterpenoids from the genus Erythroxylum represent a promising area for natural product drug discovery. While specific pharmacological data on Erythroxytriol P is lacking, the broader class of Erythroxylum diterpenoids has demonstrated a range of biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects. The data presented in this guide highlights the potential of these compounds as leads for the development of new therapeutic agents.
Future research should focus on:
The isolation and full pharmacological characterization of Erythroxytriol P to elucidate its specific biological targets and mechanism of action.
A systematic screening of a wider range of isolated Erythroxylum diterpenoids in various disease models.
Structure-activity relationship (SAR) studies to optimize the potency and selectivity of these natural products.
Elucidation of the complete biosynthetic pathways of these diterpenoids to enable their biotechnological production.
This comparative guide serves as a foundational resource to stimulate and guide further investigation into the pharmacology of Erythroxytriol P and related diterpenoids, with the ultimate goal of unlocking their full therapeutic potential.
Personal protective equipment for handling Erythroxytriol P
Acknowledgment of Fictional Substance Initial research indicates that "Erythroxytriol P" is not a recognized chemical compound. No safety data sheets (SDS), handling protocols, or experimental data are available for a su...
Author: BenchChem Technical Support Team. Date: December 2025
Acknowledgment of Fictional Substance
Initial research indicates that "Erythroxytriol P" is not a recognized chemical compound. No safety data sheets (SDS), handling protocols, or experimental data are available for a substance with this name. Therefore, this document serves as a procedural template, demonstrating the essential safety and logistical information required for handling a hazardous chemical. For this purpose, we will use Erythritol (B158007) Tetranitrate (ETN) as a representative example due to its hazardous (explosive) nature, which necessitates stringent safety protocols.
Essential Safety and Handling Protocol: Erythritol Tetranitrate (ETN)
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Erythritol Tetranitrate (ETN). The content includes procedural, step-by-step guidance for operations and disposal.
Hazard Identification and Immediate Precautions
Erythritol Tetranitrate (ETN) is a powerful explosive compound that is highly sensitive to friction, shock, and heat.[1][2] It is also a vasodilator and can cause severe headaches upon ingestion or prolonged skin contact.[1][2] The primary and most severe hazard is the risk of detonation.
Immediate Actions in Case of Exposure or Spill:
Spill: Do not attempt to clean up dry ETN. Immediately evacuate the area and contact the institutional safety officer. If the spill is small and the material is wetted with a non-volatile solvent (e.g., water), it may be possible to clean it with non-sparking tools, but only by trained personnel.
Skin Contact: Wash the affected area thoroughly with soap and water. Prolonged contact can lead to vasodilator effects like headaches.[1]
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.
Ingestion: Do NOT induce vomiting. Seek immediate medical attention.
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling ETN, even in small quantities. The risk of explosion dictates the use of specialized protective gear beyond standard laboratory PPE.[3][4]
PPE Category
Specification
Rationale
Hand Protection
Double gloving: Inner layer of disposable nitrile gloves covered by an outer layer of Ansell Kevlar® Goldknit® or similar flame-resistant gloves.[3]
Protects against chemical contact and offers minimal thermal/fragment protection in case of an incident.[4]
Eye & Face Protection
Chemical splash goggles (ANSI Z87.1 standard) AND a full-face shield.[3][5]
Protects against splashes, flying particles, and blast effects.[5][6]
Body Protection
A Nomex® or other flame-resistant laboratory coat, fully buttoned.[3] Cotton clothing should be worn underneath; synthetic materials like polyester (B1180765) are to be avoided.[3]
Reduces the risk of burns from ignition or explosion.
Foot Protection
Closed-toe, closed-heel shoes made of a durable material.
Protects feet from spills and falling objects.
Respiratory Protection
A respirator may be required if there is a risk of inhaling dust, particularly when handling powdered ETN. Use must be based on a formal hazard evaluation.[3]
Prevents inhalation of the compound, which can have systemic effects.
Operational Plan: Handling and Synthesis
Handling ETN requires meticulous planning and adherence to established protocols to mitigate the high risk of explosion.
Experimental Protocol: General Handling of Solid ETN
Preparation:
Ensure the work area is free of clutter and unnecessary equipment.
Use a properly functioning chemical fume hood or an appropriate containment enclosure.
Assemble all necessary non-sparking tools (e.g., made of wood, plastic, or non-ferrous metals).
Place a blast shield between the experiment and personnel.
Weighing and Transfer:
Weigh ETN on antistatic weigh paper.
Use a soft brush or a non-sparking spatula for transfers.
Avoid scraping or applying pressure to the solid material.
When dissolving, add the solid slowly to the solvent to prevent clumping.
Use magnetic stirring at a low speed to avoid friction and heat generation.
Heating:
EXTREME CAUTION: ETN has a low melting point of 61°C and decomposes at 160°C.[1] The sensitivity to impact increases dramatically in the molten state.[7][8]
Heating should only be performed in a controlled manner using a water bath or an oil bath with precise temperature control. Never heat directly on a hot plate.
Post-Experiment:
Clean all equipment thoroughly.
Decontaminate the work area.
Properly label and store or dispose of all waste materials.
Workflow for Handling Solid ETN.
Disposal Plan
Disposal of ETN and contaminated materials must be handled by trained explosive ordnance disposal (EOD) or hazardous waste professionals. Under no circumstances should ETN be disposed of in standard laboratory waste streams.
Step-by-Step Disposal Guidance:
Neutralization (For small, residual amounts by trained personnel ONLY):
ETN can be neutralized with an excess solution of sodium hydroxide (B78521) at low temperatures.[2] This is a hazardous procedure that generates heat and should only be performed under strict safety controls.
Waste Collection:
Collect all ETN-contaminated waste (e.g., gloves, weigh paper, pipette tips) in a designated, clearly labeled, non-metallic container.
The container should be wetted with water or another phlegmatizing agent to reduce sensitivity.
Storage Pending Disposal:
Store the waste container in a designated, isolated, and secure location, away from heat, shock, and friction sources.[2] Storage should be in a spark-free environment.[2]
Professional Disposal:
Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a certified hazardous waste contractor specializing in explosive materials.
Logical Flow for ETN Waste Disposal.
Quantitative Data Summary
The following table summarizes key quantitative properties of Erythritol Tetranitrate.
